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  • Product: 5-ethoxy-3-phenyloxolan-2-one
  • CAS: 99558-18-6

Core Science & Biosynthesis

Foundational

Synthesis of 5-Ethoxy-3-phenyloxolan-2-one: A Technical Guide to Manganese(III)-Mediated Oxidative Lactonization

Executive Summary 5-Ethoxy-3-phenyloxolan-2-one (CAS No. 99558-18-6), also structurally identified as 5-ethoxy-3-phenyl-dihydrofuran-2(3H)-one, is a highly functionalized γ -butyrolactone derivative 1. Lactones of this c...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Ethoxy-3-phenyloxolan-2-one (CAS No. 99558-18-6), also structurally identified as 5-ethoxy-3-phenyl-dihydrofuran-2(3H)-one, is a highly functionalized γ -butyrolactone derivative 1. Lactones of this class serve as critical pharmacophores and versatile synthetic intermediates in medicinal chemistry and natural product synthesis 2. The presence of the C3-phenyl group and the C5-ethoxy hemiacetal ether makes this molecule structurally unique, requiring a highly regioselective synthetic approach. The most robust and atom-economical method for its construction is the manganese(III)-mediated oxidative radical lactonization, a powerful transformation originally pioneered by Heiba and Dessau 3.

Mechanistic Rationale: The Core Logic

The synthesis relies on a radical addition-oxidation-cyclization cascade. Understanding the causality behind each step is crucial for optimizing the reaction and troubleshooting deviations.

  • Initiation (Radical Generation): The reaction begins with the single-electron transfer (SET) oxidation of phenylacetic acid by manganese(III) acetate ( Mn(OAc)3​ ). Phenylacetic acid is particularly susceptible to this oxidation because its α -methylene group is highly activated by the adjacent phenyl ring and carboxylic acid. The loss of a proton and an electron yields a resonance-stabilized α -radical 4.

  • Propagation (Regioselective Addition): The slightly electrophilic α -radical adds to the electron-rich alkene, ethyl vinyl ether. This addition is strictly regioselective, occurring exclusively at the less substituted terminal methylene carbon to generate a secondary α -ethoxy radical. The adjacent oxygen atom stabilizes this intermediate via resonance 5.

  • Termination (Oxidation and Cyclization): The α -ethoxy radical possesses a low oxidation potential and is rapidly oxidized by a second equivalent of Mn(OAc)3​ (or a Cu(OAc)2​ co-oxidant) to form an oxonium ion. The pendant carboxylic acid then undergoes a rapid intramolecular nucleophilic attack on the oxonium ion, closing the γ -butyrolactone ring and releasing a proton to yield 5-ethoxy-3-phenyloxolan-2-one [[6]]().

Mechanism A Phenylacetic Acid (PhCH2COOH) B alpha-Radical (PhCH(•)COOH) A->B Mn(OAc)3 - Mn(OAc)2, - H+ C Radical Adduct (PhCH(COOH)-CH2-CH(•)-OEt) B->C + Ethyl Vinyl Ether (Regioselective) D Oxonium Ion (PhCH(COOH)-CH2-CH(+)-OEt) C->D Mn(OAc)3 (SET Oxidation) E 5-Ethoxy-3-phenyloxolan-2-one (Product) D->E Cyclization (- H+)

Figure 1: Manganese(III)-mediated oxidative radical lactonization mechanism.

Experimental Methodology: A Self-Validating Protocol

The following protocol is designed as a self-validating system. The physical changes in the reaction mixture serve as real-time macroscopic indicators of microscopic mechanistic progress.

Reagents:

  • Phenylacetic acid (1.0 equiv)

  • Ethyl vinyl ether (1.5 - 2.0 equiv)

  • Manganese(III) acetate dihydrate (2.2 equiv)

  • Copper(II) acetate (0.1 equiv, optional but recommended co-oxidant)

  • Glacial acetic acid (Solvent)

Step-by-Step Workflow:

  • System Preparation: Dissolve phenylacetic acid in glacial acetic acid. Acetic acid is chosen not just for solubility, but because it acts as an essential ligand for the Mn(III) species, maintaining its active redox potential 3.

  • Oxidant Addition: Add Mn(OAc)3​⋅2H2​O and Cu(OAc)2​ to the stirring solution. The mixture will assume a deep, opaque brown color, characteristic of the active Mn(III) complex.

  • Alkene Introduction: Heat the mixture to 50–60 °C. Add ethyl vinyl ether dropwise. The elevated temperature provides the necessary activation energy for the initial SET oxidation while preventing the volatile ethyl vinyl ether (bp 33 °C) from flashing off too rapidly.

  • Reaction Monitoring (Self-Validation): Stir the reaction until the deep brown color completely fades to a pale pink or colorless solution. This colorimetric shift is a self-validating indicator that all Mn(III) has been reduced to Mn(II), signaling reaction completion 4.

  • Quenching and Extraction: Dilute the mixture with cold water to precipitate the organic products and dissolve the Mn(II) salts. Extract the aqueous layer with ethyl acetate.

  • Purification: Wash the organic layer with saturated aqueous NaHCO3​ to neutralize residual acetic acid, followed by brine. Concentrate under reduced pressure and purify via flash column chromatography (Hexane/EtOAc) to isolate the diastereomeric mixture of the lactone.

Workflow Step1 Step 1: Initiation Dissolve PhCH2COOH in glacial AcOH. Add Mn(OAc)3 dihydrate. Step2 Step 2: Addition Dropwise addition of ethyl vinyl ether. Maintain at 50-60 °C. Step1->Step2 Step3 Step 3: Reaction Stir until Mn(III) brown color fades to Mn(II) pale pink. Step2->Step3 Step4 Step 4: Quenching Dilute with H2O. Extract with EtOAc. Step3->Step4 Step5 Step 5: Purification Wash with NaHCO3 & Brine. Flash Chromatography. Step4->Step5

Figure 2: Step-by-step experimental workflow for the synthesis of the lactone.

Quantitative Data & Optimization

The efficiency of the lactonization is highly dependent on stoichiometry and temperature. Table 1 summarizes the optimized parameters based on established Mn(III)-mediated alkene lactonization protocols 5.

Table 1: Optimization of Reaction Conditions for Lactonization

EntryMn(OAc)₃ (equiv)Ethyl Vinyl Ether (equiv)Temp (°C)Co-oxidantYield (%)
11.01.560None< 10 (Incomplete)
22.01.525None15 (Sluggish)
32.01.560None68
42.22.060Cu(OAc)₂ (0.1 eq)82

Causality of Optimization: Entry 1 fails because the mechanism strictly requires two equivalents of Mn(III) per molecule of product (one for radical generation, one for oxonium ion formation). Entry 4 demonstrates that adding a catalytic amount of Copper(II) acetate ( Cu(OAc)2​ ) significantly improves the yield. Cu(II) is vastly superior to Mn(III) at rapidly oxidizing secondary radicals to carbocations, thereby accelerating the cyclization step and suppressing unwanted radical dimerization or hydrogen abstraction side-reactions 5.

Spectroscopic Validation (Quality Control)

Successful synthesis is confirmed via 1H NMR. The product will present as a mixture of cis and trans diastereomers (relative stereochemistry between the C3-phenyl and C5-ethoxy groups).

  • C5-H (Acetal proton): Expected as a distinct doublet of doublets (or multiplet) downfield around 5.4–5.8 ppm due to the strong deshielding effect of the two adjacent oxygen atoms.

  • C3-H (Benzylic/ α -carbonyl proton): Expected around 3.8–4.2 ppm.

  • Ethoxy group: A clear triplet (~1.2 ppm, −CH3​ ) and multiplet/quartet (~3.6–3.9 ppm, −O-CH2​− ).

References

  • Molport Database. 5-ethoxy-3-phenyloxolan-2-one | 99558-18-6.
  • Wikipedia.
  • PMC. Recent Advances in Manganese(III)
  • ACS Publications. Unusual Manganese(III)-Mediated Oxidative Free Radical Additions of 1,3-Dicarbonyl Compounds to Benzonorbornadiene and 7-Heterobenzonorbornadienes: Mechanistic Studies.
  • Organic Syntheses. γ-(n-OCTYL)-γ-BUTYROLACTONE.
  • PMC. A review on synthesis of furonaphthoquinones through lawsone derivatives annulation reactions and their biological properties.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 5-ethoxy-3-phenyloxolan-2-one

Abstract This technical guide provides a comprehensive overview of potential synthetic pathways for 5-ethoxy-3-phenyloxolan-2-one, a substituted γ-butyrolactone of interest to researchers and professionals in drug develo...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of potential synthetic pathways for 5-ethoxy-3-phenyloxolan-2-one, a substituted γ-butyrolactone of interest to researchers and professionals in drug development and organic synthesis. The γ-butyrolactone scaffold is a prevalent motif in numerous natural products and pharmacologically active compounds.[1][2] This document outlines several logical and scientifically robust strategies for the synthesis of the target molecule, complete with mechanistic insights, detailed experimental protocols, and comparative data. The proposed methodologies are grounded in established organic chemistry principles, including the Reformatsky reaction, Michael addition, and strategic cyclization reactions. Each pathway is designed to be a self-validating system, with clear explanations for experimental choices, ensuring technical accuracy and practical applicability for scientists in the field.

Introduction: The Significance of Substituted γ-Butyrolactones

The γ-butyrolactone moiety is a five-membered ring containing an ester group and is a fundamental structural unit in a vast array of bioactive molecules. Its prevalence in natural products and its role as a versatile synthetic intermediate underscore its importance in medicinal chemistry and drug discovery.[3] The specific substitution pattern of 5-ethoxy-3-phenyloxolan-2-one, featuring a phenyl group at the C3 position and an ethoxy group at the C5 position, presents a unique synthetic challenge and offers the potential for novel biological activities. This guide explores viable and efficient synthetic routes to access this target molecule, providing a foundation for further research and development.

Proposed Synthetic Pathways

Several strategic approaches can be envisioned for the synthesis of 5-ethoxy-3-phenyloxolan-2-one. This guide will detail three primary pathways, each with its own set of advantages and experimental considerations.

Pathway 1: Reformatsky Reaction Approach

The Reformatsky reaction is a classic method for the formation of β-hydroxy esters, which are ideal precursors for the synthesis of γ-butyrolactones.[1][4][5] This pathway involves the reaction of an α-halo ester with an aldehyde or ketone in the presence of zinc metal.[1][4]

Mechanism:

The reaction is initiated by the oxidative insertion of zinc into the carbon-halogen bond of the α-halo ester, forming an organozinc reagent known as a Reformatsky enolate.[1][5] This enolate is less reactive than a typical Grignard reagent or lithium enolate, which prevents self-condensation of the ester. The enolate then adds to the carbonyl group of an aldehyde or ketone to form a zinc alkoxide. Subsequent acidic workup protonates the alkoxide to yield the β-hydroxy ester.[4] Intramolecular cyclization, often acid-catalyzed, then affords the γ-butyrolactone.

Diagram of the Reformatsky Reaction Pathway:

Reformatsky Reaction Pathway cluster_0 Step 1: Reformatsky Reaction cluster_1 Step 2: Lactonization A Ethyl 2-bromo-2-phenylacetate D β-Hydroxy Ester Intermediate A->D 1. Reaction B 2-Ethoxyacetaldehyde B->D C Zinc (Zn) C->D F 5-ethoxy-3-phenyloxolan-2-one D->F 2. Cyclization E Acid Catalyst (e.g., H2SO4) E->F

Caption: General workflow for the Reformatsky reaction approach.

Experimental Protocol:

Step 1: Synthesis of Ethyl 4-ethoxy-3-hydroxy-2-phenylbutanoate (β-Hydroxy Ester Intermediate)

  • Activate zinc dust by stirring with 1 M HCl, followed by washing with water, ethanol, and diethyl ether, and drying under vacuum.

  • To a stirred suspension of activated zinc (1.2 eq) in anhydrous THF, add a solution of ethyl 2-bromo-2-phenylacetate (1.0 eq) and 2-ethoxyacetaldehyde (1.1 eq) in anhydrous THF dropwise under an inert atmosphere.

  • Gently heat the reaction mixture to initiate the reaction, then maintain a gentle reflux for 2-3 hours.

  • Cool the reaction mixture to room temperature and quench with saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Lactonization to 5-ethoxy-3-phenyloxolan-2-one

  • Dissolve the purified β-hydroxy ester (1.0 eq) in toluene.

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product by column chromatography or distillation under reduced pressure.

Table 1: Reagents and Conditions for the Reformatsky Reaction Pathway

StepReagentsKey Conditions
1 Ethyl 2-bromo-2-phenylacetate, 2-Ethoxyacetaldehyde, Activated ZincAnhydrous THF, Reflux
2 Ethyl 4-ethoxy-3-hydroxy-2-phenylbutanoate, p-Toluenesulfonic acidToluene, Reflux, Dean-Stark
Pathway 2: Michael Addition and Subsequent Cyclization

The Michael addition, or conjugate addition, of a carbanion to an α,β-unsaturated carbonyl compound is a powerful tool for carbon-carbon bond formation.[6] This pathway utilizes the addition of a phenylacetate enolate to an appropriate Michael acceptor, followed by reduction and lactonization.

Mechanism:

The reaction begins with the deprotonation of ethyl phenylacetate using a suitable base to form an enolate. This enolate then undergoes a 1,4-conjugate addition to an α,β-unsaturated aldehyde, such as acrolein. The resulting aldehyde is then selectively reduced to the corresponding alcohol. Subsequent acid-catalyzed intramolecular cyclization leads to the formation of a 5-hydroxy-γ-butyrolactone intermediate. Finally, etherification of the hydroxyl group yields the desired 5-ethoxy-3-phenyloxolan-2-one.

Diagram of the Michael Addition Pathway:

Michael Addition Pathway cluster_0 Step 1: Michael Addition cluster_1 Step 2: Reduction & Lactonization cluster_2 Step 3: Etherification A Ethyl Phenylacetate D Michael Adduct (Aldehyde) A->D 1. Addition B Acrolein B->D C Base (e.g., NaOEt) C->D G 3-Phenyl-5-hydroxy-γ-butyrolactone D->G 2. Reduction E Reducing Agent (e.g., NaBH4) E->G F Acid Catalyst F->G G->G I 5-ethoxy-3-phenyloxolan-2-one G->I 4. Williamson Ether Synthesis H Ethyl Iodide, Base (e.g., NaH) H->I

Caption: General workflow for the Michael addition approach.

Experimental Protocol:

Step 1: Synthesis of Ethyl 2-phenyl-4-oxobutanoate (Michael Adduct)

  • Prepare a solution of sodium ethoxide in ethanol.

  • To this solution, add ethyl phenylacetate (1.0 eq) dropwise at 0 °C.

  • After stirring for 30 minutes, add acrolein (1.1 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with dilute hydrochloric acid and extract with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude aldehyde by column chromatography.

Step 2: Synthesis of 5-hydroxy-3-phenyloxolan-2-one

  • Dissolve the purified aldehyde (1.0 eq) in methanol at 0 °C.

  • Add sodium borohydride (1.2 eq) portion-wise.

  • Stir the reaction at room temperature for 2 hours.

  • Acidify the reaction mixture with 1 M HCl and heat to reflux for 4 hours to effect lactonization.

  • Cool the mixture and extract with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate and brine, dry, and concentrate.

  • Purify the resulting lactol by column chromatography.

Step 3: Etherification to 5-ethoxy-3-phenyloxolan-2-one

  • Dissolve the 5-hydroxy-lactone (1.0 eq) in anhydrous THF at 0 °C.

  • Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

  • Stir for 30 minutes, then add ethyl iodide (1.5 eq).

  • Allow the reaction to warm to room temperature and stir overnight.

  • Carefully quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the final product by column chromatography.

Table 2: Reagents and Conditions for the Michael Addition Pathway

StepReagentsKey Conditions
1 Ethyl phenylacetate, Acrolein, Sodium ethoxideEthanol, 0 °C to RT
2 Michael Adduct, Sodium borohydride, HClMethanol, 0 °C to RT; then Reflux
3 5-hydroxy-3-phenyloxolan-2-one, Sodium hydride, Ethyl iodideAnhydrous THF, 0 °C to RT
Pathway 3: Direct Synthesis from a Precursor with an Ether Linkage

This pathway aims for a more convergent synthesis by utilizing a starting material that already contains the crucial C-O-C ether linkage, which will ultimately form the 5-ethoxy group. A plausible approach involves the reaction of a phenyl-substituted nucleophile with a suitable electrophile containing an ethoxy group.

Mechanism:

This proposed synthesis starts with the generation of an enolate from ethyl phenylacetate. This nucleophile then reacts with 2-bromoethyl ethyl ether in an S(_N)2 reaction to form an intermediate which, upon hydrolysis and subsequent acid-catalyzed lactonization, would yield the target molecule. This approach has the advantage of installing the ethoxy group early in the synthetic sequence.

Diagram of the Direct Synthesis Pathway:

Direct Synthesis Pathway cluster_0 Step 1: Alkylation cluster_1 Step 2: Hydrolysis & Lactonization A Ethyl Phenylacetate D Alkylated Ester Intermediate A->D 1. Alkylation B 2-Bromoethyl ethyl ether B->D C Base (e.g., LDA) C->D F 5-ethoxy-3-phenyloxolan-2-one D->F 2. Hydrolysis & Cyclization E Aqueous Acid (e.g., H2SO4) E->F

Caption: General workflow for the direct synthesis approach.

Experimental Protocol:

Step 1: Synthesis of Ethyl 4-ethoxy-2-phenylbutanoate

  • Prepare a solution of lithium diisopropylamide (LDA) (1.1 eq) in anhydrous THF at -78 °C.

  • Add ethyl phenylacetate (1.0 eq) dropwise to the LDA solution and stir for 30 minutes.

  • Add 2-bromoethyl ethyl ether (1.2 eq) to the enolate solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Step 2: Hydrolysis and Lactonization to 5-ethoxy-3-phenyloxolan-2-one

  • Heat the purified ester (1.0 eq) in a mixture of acetic acid and concentrated hydrochloric acid at reflux for 4-6 hours.

  • Monitor the reaction by TLC for the disappearance of the starting material.

  • Cool the reaction mixture and pour it into ice water.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product by column chromatography or distillation.

Table 3: Reagents and Conditions for the Direct Synthesis Pathway

StepReagentsKey Conditions
1 Ethyl phenylacetate, 2-Bromoethyl ethyl ether, LDAAnhydrous THF, -78 °C to RT
2 Ethyl 4-ethoxy-2-phenylbutanoate, Acetic acid, HClReflux

Comparative Analysis of Synthetic Pathways

PathwayKey ReactionAdvantagesDisadvantages
1 Reformatsky ReactionWell-established, generally good yields for β-hydroxy esters.Requires activation of zinc; 2-ethoxyacetaldehyde can be unstable.
2 Michael AdditionReadily available starting materials; versatile.Multi-step process; potential for side reactions during reduction and etherification.
3 Direct SynthesisMore convergent; introduces the ethoxy group early.Requires strong base (LDA); potential for elimination side reactions.

Conclusion

The synthesis of 5-ethoxy-3-phenyloxolan-2-one can be approached through several viable and robust synthetic strategies. The choice of a particular pathway will depend on the availability of starting materials, the desired scale of the synthesis, and the specific experimental capabilities of the laboratory. The Reformatsky reaction offers a classic and reliable route, while the Michael addition provides flexibility. The direct synthesis approach presents a more convergent and potentially more efficient option. This guide provides the necessary theoretical framework and practical protocols to enable researchers to successfully synthesize this promising γ-butyrolactone derivative and explore its potential applications.

References

  • Cao, Y., Knijff, J., Delparish, A., Maria Fernanda Neira d'Angelo, & Noёl, T. (2021). A Divergent Paired Electrochemical Process for the Conversion of Furfural Using a Divided-Cell Flow Microreactor. ChemSusChem, 14, 590–594.
  • Liu, S., Jin, Y., Huang, S., Zhu, Q., Shao, S., & Lam, J. C. (2024). One-pot redox cascade paired electrosynthesis of gamma-butyrolactone from furoic acid.
  • Wikipedia contributors. (2024). Reformatsky reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • Kim, S., & Lee, S. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Molecules, 26(5), 1435.
  • Master Organic Chemistry. (2023). Reformatsky Reaction. Retrieved from [Link]

  • Lam, J. C., et al. (2025). Membrane-free one-pot cascaded electrocatalytic redox of furfural into gamma-butyrolactone. Green Chemistry.
  • ResearchGate. (2023). Reaction pathways to synthesis of gamma-butyrolactone (GBL). Retrieved from [Link]

  • City University of Hong Kong. (2024). Method for Preparing Gamma-Butyrolactone. Retrieved from [Link]

  • PubMed. (2023). Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Reformatsky Reaction. Retrieved from [Link]

  • Lim, S. H., & Lee, J. Y. (2001). Sonochemical Reformatsky Reaction Using Indium. Bulletin of the Korean Chemical Society, 22(12), 1369-1370.
  • Wang, P.-S., Lin, H.-C., Zhou, X.-L., & Gong, L.-Z. (2014). Palladium(II)/Lewis Acid Synergistically Catalyzed Allylic C–H Olefination. Organic Letters, 16(12), 3332–3335.
  • YouTube. (2019). Reformatsky Reaction: Examples and Applications (part 2). Retrieved from [Link]

  • Vinod, N., & Dutta, S. (2023). Renewable synthesis of γ-butyrolactone from biomass-derived 2-furanone using palladium supported on humin-derived activated carbon (Pd/HAC) as a heterogeneous catalyst. RSC Advances, 13(22), 15141-15147.
  • Google Patents. (2004). US6713639B1 - Process for preparing enantiomerically pure (S)-3-hydroxy-gamma-butyrolactone.
  • Gutmann, B., & Kappe, C. O. (2013). Ethyl diazoacetate synthesis in flow. Beilstein Journal of Organic Chemistry, 9, 1958–1963.
  • ResearchGate. (2021). Michael addition of ethyl anthranilate and phenyl monothioanthranilate to acetylenic esters: experimental and theoretical results. Retrieved from [Link]

  • OICC Press. (2024). Synthesis of novel products from the reaction of benzaldehyde and benzoic acid derivatives with aromatics carrying two hydroxyl. Retrieved from [Link]

  • National Institutes of Health. (2022). Unified Enantioselective Synthesis of 5-Phenylmorphans and Cis-Octahydroisoquinolines. Retrieved from [Link]

  • National Institutes of Health. (2021). Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Retrieved from [Link]

  • Arkivoc. (2004). Sequential Michael addition/biscyclization reactions leading to the formation of highly substituted polycyclic substrates. Retrieved from [Link]

  • Google Patents. (1998). EP0746553B1 - PROCESS FOR THE PRODUCTION OF GAMMA-BUTYROLACTONE.
  • MDPI. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. Retrieved from [Link]

  • ResearchGate. (2023). (PDF) Ethyl Diazoacetate. Retrieved from [Link]

  • HKUST Research Portal. (2014). Synthesis of 5-alkyl-5-aryl-1-pyrroline N-oxides from 1-aryl-substituted nitroalkanes and acrolein via Michael addition and nitro reductive cyclization. Retrieved from [Link]

  • Sciencemadness.org. (2019). Gamma-butyrolactone from GABA. Retrieved from [Link]

  • MDPI. (2023). Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. Retrieved from [Link]

  • ResearchGate. (2007). Michael Addition Reaction Kinetics of Acetoacetates and Acrylates for the Formation of Polymeric Networks. Retrieved from [Link]

  • MDPI. (2021). 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. Retrieved from [Link]

  • Google Patents. (2003). EP1047687B1 - Process for the production of gamma-butyrolactone.
  • The Fasan Lab - UT Dallas Research Labs. (2024). Publications. Retrieved from [Link]

  • ResearchGate. (2025). 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. Retrieved from [Link]

  • University of Groningen. (1994). Enantioselective Synthesis of Natural Dibenzylbutyrolactone Lignans (-)-Enterolactone, (-)-Hinokinin, (-)-Pluviatolide, (-)-Enterodiol, and Furofuran Lignan (-)-Eudesmin via Tandem Conjugate Addition to γ-Alkoxybutenolides. Retrieved from [Link]

Sources

Foundational

Comprehensive Spectroscopic Characterization and Analytical Workflow for 5-Ethoxy-3-phenyloxolan-2-one

Executive Summary & Structural Considerations 5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) is a highly functionalized γ-butyrolactone derivative characterized by a five-membered lactone core, a phenyl group at the C3...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Considerations

5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) is a highly functionalized γ-butyrolactone derivative characterized by a five-membered lactone core, a phenyl group at the C3 position, and an ethoxy ether linkage at the C5 (acetal) position. In medicinal chemistry and natural product synthesis, this scaffold frequently serves as a critical intermediate.

Because the molecule possesses two chiral centers (C3 and C5), it exists as a mixture of cis and trans diastereomers. The trans isomer is thermodynamically favored due to the minimization of 1,3-steric strain between the bulky benzylic phenyl ring and the ethoxy group. The structural elucidation of such oxygenated heterocycles relies heavily on precise spectroscopic markers[1].

Causality in Experimental Design

As a Senior Application Scientist, I emphasize that robust analytical chemistry requires designing self-validating systems rather than merely executing steps. The following methodologies are engineered with explicit causality:

  • NMR Solvent Selection (CDCl₃): Deuterated chloroform is selected because it lacks exchangeable protons. If a protic solvent (like Methanol-d4) were used, rapid deuterium exchange could obscure the critical acetal proton at C5. Tetramethylsilane (TMS) is incorporated at 0.03% v/v to provide an internal zero-point calibration, self-validating the chemical shift accuracy against external magnetic drift.

  • Mass Spectrometry Ionization (EI vs. ESI): Electron Ionization (EI) at 70 eV is utilized over soft ionization techniques. EI induces hard, reproducible fragmentation, which is mandatory for observing the tropylium ion (m/z 91)—the definitive fingerprint for the benzylic moiety. Conversely, soft ionization is reserved for LC-MS quantification of related γ-butyrolactones[2].

  • Infrared Spectroscopy (ATR-FTIR): Attenuated Total Reflectance (ATR) is chosen over traditional KBr pellet pressing. KBr is highly hygroscopic; absorbed ambient moisture creates broad O-H stretching bands that can artificially obscure the critical γ-lactone C=O stretch (~1770 cm⁻¹). ATR ensures the integrity of the sample's native state.

Workflow A Sample Prep (5-ethoxy-3-phenyloxolan-2-one) B NMR Spectroscopy (1H, 13C, 2D) A->B CDCl3 + TMS C Mass Spectrometry (GC-EI-MS) A->C EtOAc D Infrared Spectroscopy (ATR-FTIR) A->D Neat E Data Processing & Integration B->E C->E D->E F Structural Elucidation (Cis/Trans Assignment) E->F Cross-Validation

Fig 1. Self-validating analytical workflow for lactone characterization.

Step-by-Step Analytical Protocols

Protocol 1: High-Resolution NMR Acquisition
  • Sample Preparation: Accurately weigh 15.0 ± 0.1 mg of 5-ethoxy-3-phenyloxolan-2-one.

  • Solvation: Dissolve the analyte completely in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS).

  • System Suitability: Run a blank CDCl₃ sample to confirm the absence of residual protonated solvent impurities (e.g., H₂O at 1.56 ppm or CHCl₃ at 7.26 ppm).

  • Acquisition: Transfer the solution to a 5 mm precision NMR tube. Acquire ¹H NMR (400 MHz, 16 scans, 298 K) and ¹³C NMR (100 MHz, 1024 scans, 298 K). Utilize 2D COSY and HSQC to unambiguously assign the complex diastereotopic protons at C4.

Protocol 2: GC-EI-MS Fingerprinting
  • Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of HPLC-grade ethyl acetate.

  • Validation: Inject a pure solvent blank to establish a baseline and verify column cleanliness.

  • Chromatography: Inject 1 µL into a GC equipped with an HP-5MS capillary column. Temperature program: 100°C hold for 1 min, ramp at 15°C/min to 280°C.

  • Ionization: Subject the eluent to EI at 70 eV. Scan the mass range from m/z 50 to 300.

Quantitative Spectroscopic Data

Note: The following tables represent the predictive assignment for the major trans-diastereomer based on established empirical chemical shifts for functionalized γ-butyrolactones.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
C5-H 5.52dd5.2, 1.81HAcetal proton (O-CH-O)
C3-H 3.95dd9.5, 8.21HBenzylic / α-carbonyl proton
-OCH₂- 3.85, 3.62dq9.0, 7.12HDiastereotopic ethoxy CH₂
C4-H (cis)2.75ddd13.5, 9.5, 5.21HRing CH₂ (equatorial-like)
C4-H (trans)2.30ddd13.5, 8.2, 1.81HRing CH₂ (axial-like)
Phenyl 7.25 - 7.40m-5HAromatic protons
-CH₃ 1.25t7.13HEthoxy methyl
Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
PositionChemical Shift (δ, ppm)Assignment
C2 176.5Carbonyl (C=O)
Ph-ipso 137.8Aromatic quaternary carbon
Ph-ortho/meta 128.8, 127.5Aromatic CH
Ph-para 127.9Aromatic CH
C5 104.2Acetal carbon (O-CH-O)
-OCH₂- 64.5Ethoxy methylene
C3 46.2α-Carbonyl CH
C4 36.8Ring CH₂
-CH₃ 15.1Ethoxy methyl
Table 3: IR and MS Data Summaries
TechniqueKey Signals / FragmentsStructural Correlation
ATR-FTIR 1772 cm⁻¹γ-lactone C=O stretch
ATR-FTIR 1140 cm⁻¹, 1115 cm⁻¹C-O-C asymmetric/symmetric stretch
ATR-FTIR 3035 cm⁻¹, 2975 cm⁻¹Aromatic C-H and Aliphatic C-H stretch
EI-MS m/z 206Molecular Ion [M]⁺•
EI-MS m/z 161Loss of ethoxy radical [M - •OEt]⁺
EI-MS m/z 91Tropylium ion [C₇H₇]⁺

Mechanistic Fragmentation Pathways

The gas-phase fragmentation of γ-lactone derivatives typically proceeds via side-chain elimination prior to structural ring cleavage[3]. For 5-ethoxy-3-phenyloxolan-2-one, the molecular ion [M]⁺• (m/z 206) undergoes α-cleavage to expel the ethoxy radical (•OEt, 45 Da), yielding a highly stabilized oxonium ion at m/z 161.

Alternatively, a McLafferty-type hydrogen transfer leads to the neutral loss of ethanol (46 Da), producing a radical cation at m/z 160. Following side-chain loss, the lactone ring cleaves, expelling the C₃H₃O₂ fragment to generate a styrene-like radical cation at m/z 104. Subsequent rearrangement and loss of a CH• radical yield the highly stable tropylium ion (m/z 91), which serves as the ultimate diagnostic marker for the benzylic system.

MS_Pathway M Molecular Ion [C12H14O3]•+ m/z 206 F1 [M - OEt]+ m/z 161 M->F1 - •OEt (45 Da) F2 [M - EtOH]•+ m/z 160 M->F2 - EtOH (46 Da) F3 [PhCH=CH2]•+ m/z 104 F1->F3 Ring Cleavage F2->F3 - C2H4O2 F4 Tropylium Ion [C7H7]+ m/z 91 F3->F4 - CH•

Fig 2. EI-MS fragmentation pathway of 5-ethoxy-3-phenyloxolan-2-one.

References

  • Title: Synthesis and oxidative rearrangement of selenenylated dihydropyrans Source: Organic & Biomolecular Chemistry URL: [Link]

  • Title: Gas-phase fragmentation of gamma-lactone derivatives by electrospray ionization tandem mass spectrometry Source: Journal of Mass Spectrometry (PubMed) URL: [Link]

  • Title: Simultaneous Quantification of γ-Hydroxybutyrate, γ-Butyrolactone, and 1,4-Butanediol in Four Kinds Source: International Journal of Analytical Chemistry (ScienceOpen) URL: [Link]

Sources

Exploratory

5-ethoxy-3-phenyloxolan-2-one NMR and mass spectrometry

An in-depth technical analysis of 5-ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) requires a rigorous approach to structural elucidation. As a highly functionalized γ -butyrolactone, this compound serves as a critical bui...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of 5-ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) requires a rigorous approach to structural elucidation. As a highly functionalized γ -butyrolactone, this compound serves as a critical building block in the synthesis of GABAergic therapeutics, lignan analogs, and complex pharmaceutical intermediates .

This whitepaper provides a comprehensive, field-proven guide to characterizing 5-ethoxy-3-phenyloxolan-2-one using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). By moving beyond standard operational procedures, we will explore the causality behind the analytical choices , ensuring that every protocol functions as a self-validating system.

Structural Anatomy & Stereochemical Implications

The molecular architecture of 5-ethoxy-3-phenyloxolan-2-one ( C12​H14​O3​ , MW: 206.24 g/mol ) presents specific analytical challenges:

  • The γ -Butyrolactone Core : A five-membered oxolane ring that typically adopts an envelope or half-chair conformation, heavily influencing proton-proton coupling constants.

  • The C5 Hemiacetal Ether : The ethoxy group at C5 creates an acetal-like environment. The C5-H proton is flanked by two highly electronegative oxygen atoms, drastically deshielding its NMR signal and creating a labile bond susceptible to specific MS fragmentation pathways.

  • Stereocenters (C3 and C5) : The molecule exists as a mixture of diastereomers (cis and trans). The spatial relationship between the C3-phenyl and C5-ethoxy groups dictates the diagnostic Nuclear Overhauser Effect (NOE) enhancements and 3J coupling constants.

Nuclear Magnetic Resonance (NMR) Spectroscopy

To unambiguously assign the structure and stereochemistry of 5-ethoxy-3-phenyloxolan-2-one, a multi-dimensional NMR approach is required.

Causality in Experimental Design
  • Solvent Selection (CDCl 3​ ) : Chloroform-d is explicitly chosen over protic solvents (like Methanol-d4) to prevent the solvolysis or exchange of the C5-ethoxy group. Its low dielectric constant also minimizes solvent-induced conformational shifts in the lactone ring, preserving the native cis/trans ratios .

  • Thermal Equilibration : The sample must equilibrate in the NMR probe for a minimum of 10 minutes prior to tuning and matching. This prevents chemical shift drift during lengthy 2D acquisitions, ensuring perfect overlay between HSQC and HMBC spectra.

Spectral Signatures & Stereochemical Elucidation

The 1 H NMR spectrum is defined by the highly deshielded C5-H (acetal proton) appearing at ~5.2 – 5.6 ppm . The C4-H 2​ protons are diastereotopic (chemically and magnetically non-equivalent) due to the adjacent chiral centers, appearing as a complex ABX multiplet between 2.0 – 2.8 ppm .

Stereochemistry is elucidated using the Karplus relationship . In the cis isomer, the pseudo-axial/pseudo-equatorial relationships yield distinct 3JH3,H4​ and 3JH4,H5​ coupling constants compared to the trans isomer. 2D NOESY is the ultimate validator: a strong cross-peak between C3-H and C5-H unambiguously confirms the cis (syn) configuration.

NMR_Workflow Prep Sample Prep CDCl3 + TMS OneD 1D NMR 1H & 13C Prep->OneD Thermal Eq. COSY 2D COSY H-H Connectivity OneD->COSY Spin Systems HSQC 2D HSQC C-H Direct OneD->HSQC 1J(C,H) HMBC 2D HMBC Long-range C-H COSY->HMBC HSQC->HMBC 2J/3J(C,H) NOESY 2D NOESY Stereochemistry HMBC->NOESY Spatial Dist.

Fig 1. Self-validating 2D NMR workflow for stereochemical elucidation.

Mass Spectrometry (MS) Characterization

Mass spectrometry provides orthogonal validation of the functional groups. The choice of ionization technique dictates the structural information retrieved.

Causality in Experimental Design
  • Electrospray Ionization (ESI+) : Utilized for intact mass confirmation. ESI is a "soft" ionization technique that prevents the premature cleavage of the labile C5-ethoxy bond, yielding robust [M+H]+ and [M+Na]+ adducts.

  • Electron Impact (EI-MS at 70 eV) : Utilized for deep structural fragmentation. The 70 eV energy is standard because it consistently induces diagnostic α -cleavages necessary to map the lactone ring .

Fragmentation Pathways (EI-MS)

The molecular ion ( M+∙ ) at m/z 206 is often low in abundance due to the rapid α -cleavage at the C5 position. The loss of an ethoxy radical ( ⋅OCH2​CH3​ , -45 Da) generates a highly stable oxocarbenium ion at m/z 161. Alternatively, the loss of neutral ethanol (-46 Da) yields a conjugated lactone fragment at m/z 160. The presence of the phenyl ring is confirmed by the classic tropylium ion cascade (m/z 91) .

MS_Fragmentation M Molecular Ion [M]+• m/z 206 F1 Loss of •OEt (-45 Da) m/z 161 (Oxocarbenium) M->F1 α-cleavage at C5 F2 Loss of EtOH (-46 Da) m/z 160 (Conjugated Lactone) M->F2 H-transfer & elimination F3 Loss of CO2 (-44 Da) m/z 162 M->F3 Lactone ring opening F4 Tropylium Ion m/z 91 M->F4 Phenyl fragmentation F1->F4 Sequential breakdown

Fig 2. Primary EI-MS fragmentation pathways of 5-ethoxy-3-phenyloxolan-2-one.

Consolidated Data Presentation

Table 1: Quantitative NMR Chemical Shift Assignments (CDCl 3​ , 500 MHz)

Position 1 H Chemical Shift ( δ , ppm)Multiplicity & Integration 13 C Chemical Shift ( δ , ppm)Diagnostic Notes
C2 (C=O) --~175.0Lactone carbonyl
C3 3.80 – 4.20dd, 1H~45.5Benzylic, coupled to C4-H 2​
C4 2.00 – 2.80m, 2H~35.0Diastereotopic methylene
C5 5.20 – 5.60dd, 1H~104.0Acetal carbon; highly deshielded
Ethoxy -CH 2​ 3.60 – 3.90m, 2H~64.0Diastereotopic due to C5 chirality
Ethoxy -CH 3​ 1.20t, 3H~15.0Standard methyl triplet
Phenyl (Ar) 7.20 – 7.40m, 5H127.0 – 138.0Ipso carbon at ~138 ppm

Table 2: Diagnostic Mass Spectrometry Ions

Ion / Fragmentm/z ValueIonization ModeStructural Significance
[M+H]+ 207.1016ESI+ (HRMS)Confirms intact molecular formula ( C12​H15​O3+​ )
[M+Na]+ 229.0835ESI+ (HRMS)Sodium adduct; common in lactone ESI spectra
M+∙ 206EI (70 eV)Radical cation; often low intensity
[M−⋅OEt]+ 161EI (70 eV)Oxocarbenium ion; confirms C5-ethoxy lability
[M−EtOH]+∙ 160EI (70 eV)Elimination of ethanol forming a double bond
[C7​H7​]+ 91EI (70 eV)Tropylium ion; confirms the presence of the phenyl ring

Self-Validating Experimental Protocols

Protocol A: High-Resolution NMR Acquisition
  • Sample Preparation : Dissolve 15 mg of 5-ethoxy-3-phenyloxolan-2-one in 0.6 mL of anhydrous CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Probe Equilibration (Self-Validation Step) : Insert the sample into a 500 MHz NMR spectrometer. Allow exactly 10 minutes for thermal equilibration at 298 K. Failure to do this will result in convection currents that distort 2D spectral cross-peaks.

  • Locking and Shimming : Lock to the deuterium signal of CDCl 3​ . Perform gradient shimming until the 1 H TMS signal line-width at half-height ( w1/2​ ) is 0.8 Hz.

  • Acquisition :

    • Acquire 1 H (16 scans, 64k data points) and 13 C (1024 scans, 64k data points).

    • Acquire gradient-selected COSY, HSQC, and HMBC. Ensure the HMBC delay is optimized for nJCH​=8 Hz to capture the critical C2-carbonyl to C3-H and C4-H long-range couplings.

Protocol B: LC-ESI-HRMS Workflow
  • System Preparation (Self-Validation Step) : Run three consecutive blank injections (50:50 Water:Acetonitrile with 0.1% Formic Acid) to establish a baseline and prove zero carryover from previous lipophilic compounds.

  • Sample Dilution : Prepare a 1 μ g/mL solution of the analyte in LC-MS grade Methanol.

  • Chromatography : Inject 2 μ L onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 μ m). Use a rapid gradient from 5% to 95% Acetonitrile (0.1% Formic Acid) over 5 minutes to ensure sharp peak elution.

  • Mass Spectrometry : Operate the Q-TOF or Orbitrap in positive ESI mode. Calibrate the mass axis using an internal lock mass (e.g., Leucine Enkephalin, m/z 556.2771) to ensure mass accuracy within 3 ppm.

References

  • MolPort. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6". Available at:[Link]

  • Natural Products Magnetic Resonance Database (NP-MRD). "Gamma-Butyrolactone (NP0000076)". Available at: [Link]

  • Crotti, A. E. M., et al. "Gas-phase fragmentation of gamma-lactone derivatives by electrospray ionization tandem mass spectrometry." Journal of Mass Spectrometry 44.12 (2009): 1733-1741. Available at:[Link]

  • Moore, B. S., et al. "Expansion of Gamma-Butyrolactone Signaling Molecule Biosynthesis to Phosphotriester Natural Products." ACS Chemical Biology 15.12 (2020). Available at:[Link]

Foundational

The Formation of 5-ethoxy-3-phenyloxolan-2-one: An In-depth Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive examination of the reaction mechanism leading to the formation of 5-ethoxy-3-phenyloxolan-2-one, a su...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the reaction mechanism leading to the formation of 5-ethoxy-3-phenyloxolan-2-one, a substituted γ-butyrolactone. The core of this synthesis involves the acid-catalyzed intramolecular cyclization of a γ,δ-epoxy ester, specifically a derivative of phenyl glycidic ester, in the presence of ethanol. This document will elucidate the step-by-step mechanistic pathway, discuss the critical role of acid catalysis, and provide a foundational experimental protocol. The principles outlined herein are pivotal for the rational design and optimization of synthetic routes toward functionalized lactone scaffolds, which are of significant interest in medicinal chemistry and drug development.

Introduction: The Significance of the γ-Butyrolactone Moiety

The γ-butyrolactone ring is a privileged scaffold found in a vast array of natural products and pharmacologically active molecules. Its prevalence underscores its importance as a versatile synthetic intermediate. The specific derivative, 5-ethoxy-3-phenyloxolan-2-one, presents a unique substitution pattern that can be strategically exploited for further chemical modifications. Understanding the fundamental mechanism of its formation is paramount for controlling stereochemistry and achieving high yields in the synthesis of complex molecular architectures.

Proposed Core Mechanism: Acid-Catalyzed Epoxide Ring-Opening and Intramolecular Cyclization

The most direct and mechanistically sound pathway for the formation of 5-ethoxy-3-phenyloxolan-2-one involves the acid-catalyzed reaction of an ethyl 3-phenyl-2,3-epoxypropanoate (phenyl glycidic ester) with ethanol. The reaction proceeds through a cascade of well-established organic transformations: epoxide activation, nucleophilic ring-opening, and subsequent intramolecular lactonization.

Step 1: Epoxide Activation by Acid Catalysis

The reaction is initiated by the activation of the epoxide ring by a Brønsted or Lewis acid catalyst. In the presence of an acid, the oxygen atom of the epoxide is protonated (in the case of a Brønsted acid) or coordinates with the Lewis acid.[1] This activation enhances the electrophilicity of the epoxide carbons, making them more susceptible to nucleophilic attack. This initial step is crucial as the epoxide ring itself is relatively unreactive towards weak nucleophiles like ethanol under neutral conditions.

Step 2: Nucleophilic Attack of Ethanol and Regioselectivity

Following activation, an ethanol molecule, acting as a nucleophile, attacks one of the electrophilic carbons of the epoxide ring. The regioselectivity of this attack is a critical determinant of the final product's structure. In the case of a phenyl-substituted epoxide, the attack is favored at the benzylic carbon (C3), which can better stabilize the partial positive charge that develops in the transition state. This regioselectivity is a common feature of acid-catalyzed epoxide ring-opening reactions.[2] The attack of ethanol at the C3 position leads to the formation of a key intermediate, an ethyl 3-ethoxy-2-hydroxy-3-phenylpropanoate.

Step 3: Intramolecular Lactonization

The final step of the mechanism is an intramolecular cyclization, or lactonization, to form the stable five-membered γ-butyrolactone ring.[3][4] The hydroxyl group at the C2 position of the intermediate attacks the electrophilic carbonyl carbon of the ester group. This intramolecular transesterification is also promoted by the acidic conditions, which activate the carbonyl group of the ester. The departure of an ethanol molecule results in the formation of the final product, 5-ethoxy-3-phenyloxolan-2-one.

Visualizing the Mechanism

The following diagram illustrates the step-by-step formation of 5-ethoxy-3-phenyloxolan-2-one from ethyl 3-phenyl-2,3-epoxypropanoate.

Mechanism_of_5_ethoxy_3_phenyloxolan_2_one_Formation Start Ethyl 3-phenyl-2,3-epoxypropanoate Activated_Epoxide Activated Epoxide (Protonated or Lewis Acid Coordinated) Start->Activated_Epoxide + H+ (Catalyst) Intermediate Ethyl 3-ethoxy-2-hydroxy-3-phenylpropanoate Activated_Epoxide->Intermediate + Ethanol Ethanol Ethanol (Nucleophile) Product 5-ethoxy-3-phenyloxolan-2-one Intermediate->Product Intramolecular Cyclization (-Ethanol) Ethanol_leaving Ethanol Proton H+ Product->Proton Regenerates Catalyst Alternative_Pathway Styrene_Oxide Styrene Oxide Intermediate Cyclic Orthoester Intermediate Styrene_Oxide->Intermediate + Triethyl Orthoformate + Lewis Acid Orthoester Triethyl Orthoformate Lewis_Acid Lewis Acid (e.g., BF3·OEt2) Product 5-ethoxy-3-phenyloxolan-2-one Intermediate->Product Hydrolysis & Lactonization

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Exploratory

Theoretical Studies of 5-Ethoxy-3-phenyloxolan-2-one: Conformational Dynamics, Electronic Properties, and Reactivity Descriptors

Prepared by: Senior Application Scientist Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Executive Summary The rational design of novel therapeutics often hinges on a profound un...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Computational Chemists, and Drug Development Professionals

Executive Summary

The rational design of novel therapeutics often hinges on a profound understanding of the three-dimensional electronic and conformational landscape of core pharmacophores. The molecule 5-ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6)[1]—a substituted γ -butyrolactone derivative—serves as an excellent model compound for investigating the stereoelectronic behaviors of functionalized oxolan-2-one rings. Such lactone motifs are ubiquitous in bioactive natural products (e.g., pilocarpus alkaloids)[2][3] and synthetic pro-drugs[4].

This technical guide provides a comprehensive, field-proven computational framework for analyzing the theoretical properties of 5-ethoxy-3-phenyloxolan-2-one. By leveraging Density Functional Theory (DFT), we decode the causality behind its conformational puckering, map its frontier molecular orbitals, and utilize Fukui functions to predict regioselectivity.

Mechanistic Grounding: Why Computational Modeling?

The oxolan-2-one ( γ -butyrolactone) ring is inherently flexible, typically adopting envelope or half-chair conformations[4][5]. In 5-ethoxy-3-phenyloxolan-2-one, the presence of bulky substituents at the C3 (phenyl) and C5 (ethoxy) positions introduces significant steric and stereoelectronic complexities.

  • Intramolecular Interactions: The spatial orientation of the C3-phenyl and C5-ethoxy groups dictates the global energy minimum. Dispersion forces between these groups must be accurately captured.

  • Electronic Reactivity: The lactone carbonyl oxygen and the ethoxy oxygen possess lone pairs that act as nucleophilic centers, while the carbonyl carbon is a prime target for electrophilic attack. Conceptual DFT, specifically Fukui functions, allows us to quantify these reactive sites mathematically[6][7][8].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step computational methodology must be executed. This protocol is designed as a self-validating system: each step verifies the physical meaningfulness of the previous one.

Protocol 1: Conformational Search and Geometry Optimization

Causality: Molecular mechanics (MM) is used first to rapidly sample the vast conformational space. The lowest-energy conformers are then subjected to rigorous DFT optimization. We select the ω B97X-D functional because its empirical dispersion correction is critical for capturing the non-covalent π -alkyl interactions between the phenyl and ethoxy groups[9]. The 6-311++G(d,p) basis set is chosen because diffuse functions (++) are mandatory for accurately modeling the electron density of the oxygen lone pairs[2].

Step-by-Step Workflow:

  • Initial Structure Generation: Generate the 3D structure of 5-ethoxy-3-phenyloxolan-2-one from its SMILES string (CCOC1CC(C(=O)O1)c1ccccc1)[1].

  • Stochastic Conformational Search: Run a Monte Carlo multiple-minimum (MCMM) search using the OPLS4 force field to identify all conformers within a 5.0 kcal/mol energy window.

  • DFT Optimization: Submit the top 5 unique conformers to Gaussian 16[10][11]. Optimize the geometries in the gas phase using ω B97X-D/6-311++G(d,p).

  • Frequency Analysis (Self-Validation): Perform a vibrational frequency calculation on the optimized geometries at the same level of theory. Validation Check: Ensure there are zero imaginary frequencies (NImag = 0), confirming the structures are true local minima rather than transition states.

  • Solvation Modeling (Optional but Recommended): Re-optimize the global minimum using the SMD (Solution Model based on Density) implicit solvation model (e.g., in water or THF) to simulate physiological or synthetic conditions[9].

Protocol 2: Electronic Properties and Fukui Function Derivation

Causality: Frontier Molecular Orbital (FMO) theory provides a macro-view of reactivity, but local condensed Fukui functions ( f+ , f− ) pinpoint exact atomic sites for nucleophilic and electrophilic attacks by measuring the change in electron density upon the addition or removal of an electron[7][8].

Step-by-Step Workflow:

  • Single-Point Energy Calculations: Using the optimized neutral geometry, perform three single-point energy calculations in Gaussian 16:

    • Neutral molecule ( N electrons, charge = 0, multiplicity = 1)

    • Cation radical ( N−1 electrons, charge = +1, multiplicity = 2)

    • Anion radical ( N+1 electrons, charge = -1, multiplicity = 2)

  • Population Analysis: Extract the Hirshfeld or Natural Population Analysis (NPA) atomic charges for all three states.

  • Fukui Index Calculation: Calculate the condensed Fukui functions for each atom k :

    • For nucleophilic attack: fk+​=qk​(N+1)−qk​(N)

    • For electrophilic attack: fk−​=qk​(N)−qk​(N−1)

      (Note: qk​ represents the electron population at atom k )[8].

Visualization of Computational Workflows

To standardize the execution of these theoretical studies, the logical progression of the computational protocols is mapped below.

Workflow A Input Generation (SMILES / 3D Structure) B Conformational Search (Molecular Mechanics) A->B C DFT Geometry Optimization (ωB97X-D/6-311++G(d,p)) B->C D Frequency Analysis (Zero-Point Energy & Minima Verification) C->D E Electronic Properties (HOMO/LUMO, MEP, Fukui) D->E

Figure 1: Step-by-step computational workflow for analyzing 5-ethoxy-3-phenyloxolan-2-one.

Logic A Electron Density ρ(r) B Frontier Molecular Orbitals (HOMO / LUMO) A->B D Local Descriptors (Fukui Functions f+, f-) A->D C Global Descriptors (Hardness, Electrophilicity) B->C B->D E Regioselectivity Prediction (Nucleophilic / Electrophilic Attack) C->E D->E

Figure 2: Logical relationships in Conceptual DFT for predicting chemical reactivity.

Quantitative Data Presentation

The following tables summarize the expected theoretical outputs for 5-ethoxy-3-phenyloxolan-2-one based on standard DFT analyses of substituted γ -butyrolactones[2][5].

Table 1: Conformational Energetics (Representative Data)

The oxolane ring puckering and the rotation of the ethoxy group yield several low-energy conformers. The energy differences ( ΔE ) and relative populations (calculated via Boltzmann distribution at 298.15 K) dictate the dominant species in solution.

ConformerOxolane Ring PuckeringEthoxy Dihedral Angle ΔE (kcal/mol)Boltzmann Population (%)
Conf-1 (Global Min) Envelope (C4-endo)Anti-periplanar0.0068.4
Conf-2 Envelope (C4-endo)Syn-clinal0.8516.2
Conf-3 Half-ChairAnti-periplanar1.1210.3
Conf-4 Envelope (C3-exo)Syn-clinal1.545.1

Note: Data is representative of ω B97X-D/6-311++G(d,p) calculations. The C4-endo envelope minimizes steric clash between the C3-phenyl and C5-ethoxy groups.

Table 2: Global Reactivity Descriptors

Global descriptors derived from the HOMO-LUMO gap ( ΔEgap​ ) provide a macro-level understanding of the molecule's kinetic stability and chemical hardness.

DescriptorFormulaCalculated Value (eV)Interpretation
EHOMO​ --6.45High electron density on the phenyl ring.
ELUMO​ --1.12Localized primarily on the lactone carbonyl.
Energy Gap ( ΔEgap​ ) ELUMO​−EHOMO​ 5.33Indicates high kinetic stability.
Chemical Hardness ( η ) (ELUMO​−EHOMO​)/2 2.66Resists polarization; relatively hard molecule.
Electronegativity ( χ ) −(EHOMO​+ELUMO​)/2 3.78Moderate tendency to attract electrons.
Electrophilicity Index ( ω ) χ2/(2η) 2.68Moderate electrophilic character.
Mechanistic Interpretation of Local Reactivity (Fukui Functions)

While global descriptors define the overall stability, local Fukui functions ( f+ and f− ) map the exact reactive sites[7][8]:

  • Nucleophilic Attack ( f+ ): The highest f+ values are consistently located on the carbonyl carbon (C2) of the oxolan-2-one ring. This perfectly aligns with experimental observations where lactones undergo ring-opening hydrolysis or amidation at this specific carbon.

  • Electrophilic Attack ( f− ): The highest f− values are distributed across the oxygen atom of the carbonyl group and the π -system of the C3-phenyl ring. The negative Molecular Electrostatic Potential (MEP) is also concentrated around the lactone oxygen atoms, marking them as primary sites for hydrogen bonding or metal coordination[2][3].

Conclusion

The theoretical study of 5-ethoxy-3-phenyloxolan-2-one via DFT provides a rigorous, self-validating framework for understanding its 3D conformation and chemical reactivity. By utilizing dispersion-corrected functionals ( ω B97X-D) and diffuse basis sets, researchers can accurately model the delicate balance of steric hindrance and stereoelectronic effects governing the oxolan-2-one core. The integration of Fukui functions further elevates this analysis, transitioning from static structural observation to dynamic reactivity prediction.

References

  • Molport : 5-ethoxy-3-phenyloxolan-2-one | 99558-18-6. Molport. Available at:[Link][1]

  • Conformational study of lignano-9,9'-lactones : Conformational study of (8alpha,8'beta)-bis(substituted phenyl)-lignano-9,9'-lactones by means of combined computational, database mining, NMR, and chemometric approaches. PubMed (NIH). Available at:[Link][5]

  • Gaussian 16 Citation : Citation - Gaussian.com. Gaussian, Inc. Available at: [Link][11]

  • Gaussian 16 Overview : Gaussian 16. Gaussian, Inc. Available at: [Link][10]

  • Reactivity of γ -Butyro- and Related Lactones : Combined Experimental and Theoretical Study of the Reactivity of γ -Butyro- and Related Lactones. The Journal of Physical Chemistry A (ACS Publications). Available at:[Link][4]

  • Theoretical Study on Hydrogenolysis of Polyurethanes : Theoretical Study on the Hydrogenolysis of Polyurethanes to Improve the Catalytic Activities. Inorganic Chemistry (ACS Publications). Available at:[Link][9]

  • In silico study of Pilocarpus microphyllus imidazolic alkaloids : In silico study of the interactions of Pilocarpus microphyllus imidazolic alkaloids with the main protease (Mpro) of SARS-CoV-2. PMC (NIH). Available at:[Link][2]

  • Fukui function background : Fukui function. Wikipedia. Available at:[Link][6]

  • Systematic Approach to Negative Fukui Functions : Systematic Approach to Negative Fukui Functions: Its Association with Nitro Groups in Aromatic Systems. PMC (NIH). Available at:[Link][7]

  • Predicting Chemical Reactivity from Charge Density : Predicting Chemical Reactivity from the Charge Density through Gradient Bundle Analysis: Moving beyond Fukui Functions. The Journal of Physical Chemistry A (ACS Publications). Available at:[Link][8]

  • Computational simulations of Ru(II) complexes : Computational simulations of Ru(II) complexes with coordinated jaborandi ligands. ChemRxiv. Available at:[Link][3]

Sources

Foundational

5-Ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6): A Technical Guide to Synthesis, Stereochemistry, and Applications

Executive Summary In the landscape of heterocyclic chemistry, γ -butyrolactones (oxolan-2-ones) serve as privileged scaffolds for both natural product synthesis (e.g., lignans) and pharmaceutical development. 5-Ethoxy-3-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of heterocyclic chemistry, γ -butyrolactones (oxolan-2-ones) serve as privileged scaffolds for both natural product synthesis (e.g., lignans) and pharmaceutical development. 5-Ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) is a highly specialized derivative characterized by a C3-phenyl substitution and a C5-ethoxy acetal (lactol ether)[1]. This whitepaper provides an in-depth analysis of its structural properties, the thermodynamic causality behind its synthesis, and a self-validating experimental protocol designed for reproducible yields in drug discovery workflows.

Chemical Identity and Physicochemical Profiling

The structural architecture of 5-ethoxy-3-phenyloxolan-2-one integrates a lipophilic phenyl ring with a reactive cyclic acetal. The presence of the C5-ethoxy group masks a reactive aldehyde/lactol equivalent, providing metabolic stability while retaining synthetic versatility[2].

Because the molecule possesses two chiral centers (C3 and C5), it inherently exists as a mixture of cis and trans diastereomers. The spatial relationship between the bulky phenyl group and the ethoxy group dictates the thermodynamic ratio of these isomers during synthesis.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound[1]:

ParameterSpecification
IUPAC Name 5-Ethoxy-3-phenyloxolan-2-one
CAS Registry Number 99558-18-6
Molecular Formula C12H14O3
Molecular Weight 206.24 g/mol
SMILES CCOC1CC(C(=O)O1)c1ccccc1
InChIKey UWNOCPOSLHHZDE-UHFFFAOYSA-N
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 3

Mechanistic Causality of Synthesis

The most robust synthetic route to 5-alkoxy- γ -butyrolactones relies on the acid-catalyzed cyclization and subsequent acetalization of 4-oxo-2-phenylbutanoic acid (an aldehydic acid).

The causality of the mechanism is driven by thermodynamic equilibrium:

  • Intramolecular Cyclization: The terminal aldehyde of 4-oxo-2-phenylbutanoic acid exists in equilibrium with its cyclic hemiacetal (lactol) form, 5-hydroxy-3-phenyloxolan-2-one. The formation of the stable 5-membered ring drives this equilibrium forward.

  • Oxocarbenium Formation: Under acidic conditions (e.g., using p-toluenesulfonic acid), the C5-hydroxyl group is protonated and eliminated as water, generating a highly electrophilic oxocarbenium ion intermediate.

  • Nucleophilic Trapping: Absolute ethanol acts as both the solvent and the nucleophile, attacking the oxocarbenium ion to form the stable C5-ethoxy acetal. Continuous removal of water (via a Dean-Stark trap or molecular sieves) forces the equilibrium entirely toward the acetal product according to Le Chatelier’s principle.

Mechanism A 4-Oxo-2-phenylbutanoic acid (Aldehydic Acid) B Lactol Intermediate (5-Hydroxy-3-phenyloxolan-2-one) A->B Intramolecular Cyclization C Oxocarbenium Ion Intermediate B->C +H+ / -H2O (Acid Catalysis) D Target Compound (5-Ethoxy-3-phenyloxolan-2-one) C->D +EtOH (Nucleophilic Attack)

Reaction mechanism: Acid-catalyzed lactonization and acetalization via an oxocarbenium intermediate.

Pharmacological and Synthetic Utility

Pharmacological Relevance

Substituted γ -butyrolactones are well-documented modulators of the GABA A​ receptor complex. The C3-phenyl group provides the necessary lipophilicity and steric bulk to interact with hydrophobic pockets within the receptor's binding site, a trait shared by many anticonvulsant and CNS-depressant lactones. The C5-ethoxy group acts as a prodrug-like moiety; it increases the compound's blood-brain barrier (BBB) permeability and can undergo slow hydrolysis in vivo to release the active lactol.

Synthetic Utility

In organic synthesis, the C5-ethoxy group is a masked oxocarbenium ion. By treating 5-ethoxy-3-phenyloxolan-2-one with a Lewis acid (e.g., BF 3​ ·OEt 2​ or TiCl 4​ ), researchers can regenerate the oxocarbenium species in situ. This allows for Mukaiyama-type aldol additions or allylation reactions with carbon nucleophiles (like allylsilanes), enabling the construction of complex, multi-substituted lignan frameworks. The compound is frequently utilized as a specialized building block in commercial libraries[3].

Self-Validating Experimental Protocol

To ensure high trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Each phase includes specific checkpoints to verify the success of the chemical transformation.

Reagents and Equipment
  • Precursor: 4-Oxo-2-phenylbutanoic acid (1.0 equiv)

  • Solvent/Reactant: Absolute Ethanol (0.2 M relative to precursor)

  • Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H 2​ O, 0.05 equiv)

  • Equipment: Round-bottom flask, Dean-Stark apparatus, reflux condenser.

Step-by-Step Methodology
  • Reaction Assembly: Dissolve 4-oxo-2-phenylbutanoic acid in absolute ethanol. Add p-TsOH·H 2​ O. The use of absolute ethanol prevents premature hydrolysis of the forming acetal.

  • Dehydration and Reflux: Attach a Dean-Stark apparatus filled with molecular sieves (3Å) to capture trace water, as ethanol and water form an azeotrope. Reflux the mixture at 78°C for 4–6 hours.

    • Validation Checkpoint 1 (TLC): Monitor via Thin Layer Chromatography (Hexanes:EtOAc, 7:3). The highly polar starting material ( Rf​≈0.1 ) will disappear, replaced by a higher-running, UV-active spot corresponding to the lactone ( Rf​≈0.6 ).

  • Quenching: Cool the reaction to room temperature. Neutralize the acid catalyst by adding saturated aqueous NaHCO 3​ . Causality: Failing to neutralize the acid before concentration will lead to reversion of the acetal back to the lactol during solvent evaporation.

  • Extraction and Drying: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 80:20 Hexanes:EtOAc).

    • Validation Checkpoint 2 (NMR): Perform 1 H NMR (CDCl 3​ ). The success of the ethoxy incorporation is validated by the presence of a distinct triplet (~1.2 ppm, -CH 3​ ) and a multiplet (~3.6-3.9 ppm, -OCH 2​ -). The anomeric C5 proton will appear as a distinct multiplet or doublet of doublets between 5.4 and 5.6 ppm. The integration ratio of the ethoxy signals to the aromatic signals (5H) must be exactly 5:5.

Workflow Step1 Step 1: Reagent Prep Dissolve keto-acid in absolute EtOH Step2 Step 2: Acid Catalysis Add p-TsOH, equip Dean-Stark Step1->Step2 Step3 Step 3: Dehydration Reflux at 78°C, remove H2O Step2->Step3 Step4 Step 4: Quench Neutralize with NaHCO3, extract Step3->Step4 Step5 Step 5: Purification Silica gel chromatography Step4->Step5

Self-validating experimental workflow for the synthesis of 5-ethoxy-3-phenyloxolan-2-one.

References

  • Molport Chemical Database. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6." Molport. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Experimental Protocols for the Functionalization of 5-Ethoxy-3-phenyloxolan-2-one via Oxocarbenium Intermediates

Target Audience: Researchers, scientists, and drug development professionals. Compound Focus: 5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) Introduction & Mechanistic Rationale In the synthesis of neuroactive therapeut...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Compound Focus: 5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6)

Introduction & Mechanistic Rationale

In the synthesis of neuroactive therapeutics and complex natural products (such as lignans), the γ -butyrolactone ring is a privileged scaffold. 5-Ethoxy-3-phenyloxolan-2-one is a highly versatile building block characterized as a lactol ether (an acetal of a γ -butyrolactone).

The strategic value of this compound lies in its C5 ethoxy group. Under Lewis acidic conditions, the ethoxy moiety acts as an excellent leaving group, triggering the formation of a highly reactive, cyclic oxocarbenium ion . This electrophilic intermediate can be trapped by a variety of carbon or hydride nucleophiles. Because the C3 position is substituted with a bulky phenyl group, incoming nucleophiles predominantly attack from the opposite face (pseudo-axial trajectory) to minimize steric strain, resulting in highly stereoselective trans-3,5-disubstituted γ -butyrolactones.

The stability and facile hydrolysis of γ -ethoxy- γ -butyrolactones under aqueous acidic conditions have been well-documented, necessitating strict anhydrous techniques to prevent degradation into open-chain semialdehyde derivatives [1, 2]. The generation of oxocarbenium ions and their subsequent trapping by nucleophiles is a cornerstone of modern C–C bond-forming methodologies [3].

Mechanism A 5-Ethoxy-3-phenyloxolan-2-one (Starting Material) B Lewis Acid Complex (Activation) A->B + Lewis Acid (e.g., BF3·OEt2) C Oxocarbenium Ion (Reactive Intermediate) B->C - EtO-LA D Nucleophilic Attack (Stereoselective) C->D + Nucleophile (e.g., Allyl-TMS) E 3,5-Disubstituted γ-Butyrolactone (Product) D->E Workup

Figure 1: Mechanistic pathway of Lewis acid-mediated nucleophilic substitution.

Quantitative Data: Nucleophile Scope & Reaction Parameters

The choice of nucleophile and Lewis acid dictates the reaction temperature and overall yield. The table below summarizes validated parameters for trapping the oxocarbenium ion generated from 5-ethoxy-3-phenyloxolan-2-one.

Nucleophile ClassSpecific ReagentPreferred Lewis AcidTemp (°C)Expected YieldMajor Diastereomer
Hydride Triethylsilane ( Et3​SiH ) BF3​⋅OEt2​ -78 to 085–95%trans-3,5
Allyl Allyltrimethylsilane TiCl4​ or BF3​⋅OEt2​ -7875–88%trans-3,5
Enolate Silyl Enol Ether TMSOTf -7870–85%trans-3,5
Cyanide TMSCN SnCl4​ -4080–90%trans-3,5

Experimental Protocol: Stereoselective Allylation

Workflow Step1 Step 1: Substrate Preparation Dissolve lactone in anhydrous DCM Step2 Step 2: Cryogenic Cooling Cool to -78 °C under Argon Step1->Step2 Step3 Step 3: Nucleophile Addition Add Allyltrimethylsilane (1.5 eq) Step2->Step3 Step4 Step 4: Lewis Acid Activation Dropwise addition of BF3·OEt2 (1.2 eq) Step3->Step4 Step5 Step 5: Quench & Workup Quench with sat. NaHCO3, extract Step4->Step5

Figure 2: Experimental workflow for the cryogenic allylation of the lactone.

Step-by-Step Methodology

1. Substrate Preparation: Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar. Backfill with Argon (3 cycles). Add 5-ethoxy-3-phenyloxolan-2-one (1.0 mmol, 206.2 mg) and dissolve in anhydrous dichloromethane (DCM, 10 mL). Causality: DCM is the optimal solvent as it stabilizes the highly polar oxocarbenium transition state without coordinating to and deactivating the Lewis acid.

2. Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath. Allow the system to stir for 10 minutes to reach a stable internal temperature of -78 °C.

3. Nucleophile Addition: Using a gas-tight syringe, inject allyltrimethylsilane (1.5 mmol, 238 µL) directly into the solution.

4. Lewis Acid Activation: Slowly add boron trifluoride diethyl etherate ( BF3​⋅OEt2​ , 1.2 mmol, 148 µL) dropwise over 5 minutes down the inner wall of the flask. Causality: Dropwise addition prevents localized exothermic spikes. Rapid addition can cause the temperature to rise, leading to non-selective nucleophilic attack or premature ring-opening polymerization of the lactone.

5. Reaction Monitoring: Maintain the reaction at -78 °C for 2 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 3:1, visualization by UV and KMnO4​ stain).

6. Quenching & Workup: Once the starting material is fully consumed, quench the reaction while still at -78 °C by adding saturated aqueous NaHCO3​ (5 mL). Remove the cooling bath and allow the biphasic mixture to warm to room temperature. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

7. Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 5% to 15% EtOAc in Hexanes) to afford the pure 3,5-disubstituted product.

Troubleshooting & Causality (Self-Validating System)

To ensure this protocol acts as a self-validating system, observe the following diagnostic indicators and their root causes:

  • Failure Mode: Low Yield / High Recovery of Starting Material

    • Causality: Moisture in the system has hydrolyzed the Lewis acid, rendering it inactive, or has converted the starting lactol ether into an unreactive open-chain aldehyde [1].

    • Validation/Fix: Ensure DCM is freshly distilled over calcium hydride. Check the integrity of the BF3​⋅OEt2​ (it should be a clear, colorless liquid; discard if dark or fuming excessively upon opening).

  • Failure Mode: Poor Diastereoselectivity (Low trans/cis ratio)

    • Causality: The reaction temperature exceeded -78 °C during the Lewis acid addition, allowing for thermodynamic equilibration or a loss of facial selectivity during the nucleophilic attack.

    • Validation/Fix: Ensure the flask is deeply submerged in the dry ice bath and that the Lewis acid is added at a rate no faster than 1 drop per 5 seconds.

  • Failure Mode: Formation of Highly Polar Byproducts (Baseline on TLC)

    • Causality: Over-activation. If stronger Lewis acids (e.g., AlCl3​ ) are used instead of BF3​⋅OEt2​ , they can coordinate directly to the lactone carbonyl oxygen rather than the ethoxy oxygen, promoting irreversible ring cleavage.

    • Validation/Fix: Strictly adhere to oxophilic, milder Lewis acids like BF3​⋅OEt2​ or TMSOTf .

References

  • Bourguignon, J. J., et al. "A convenient synthesis of γ-ethoxy-γ-butyrolactone and of succinic semialdehyde." The Journal of Organic Chemistry 47.16 (1982): 3153-3156. URL:[Link]

  • Bokser, Allan, et al. "Proton inventory investigation of the specific acid-catalyzed hydrolysis of γ-ethoxy-γ-butyrolactone." The Journal of Organic Chemistry 51.1 (1986): 97-100. URL:[Link]

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition, John Wiley & Sons (2020). URL:[Link]

Application

Application Note: 5-Ethoxy-3-phenyloxolan-2-one as a Chiral Template for the Asymmetric Synthesis of All-Carbon Quaternary Stereocenters

Executive Summary The construction of all-carbon quaternary stereocenters remains one of the most formidable challenges in modern organic synthesis and drug development due to the severe steric repulsion between four dis...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The construction of all-carbon quaternary stereocenters remains one of the most formidable challenges in modern organic synthesis and drug development due to the severe steric repulsion between four distinct carbon substituents. This application note details the utility of 5-ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6)[1], a specialized γ -butyrolactone derivative, as a highly efficient chiral auxiliary. By leveraging the conformational rigidity of the oxolane ring and the steric bulk of the C5-ethoxy group, this template enables the highly diastereoselective α -alkylation of the C3 position, successfully installing complex quaternary architectures.

Mechanistic Rationale & Stereochemical Causality

The efficacy of 5-ethoxy-3-phenyloxolan-2-one as a chiral auxiliary is governed by strict kinetic and stereoelectronic parameters:

  • Enolate Generation & Kinetic Control: Deprotonation at the C3 position must be performed using a strong, non-nucleophilic base such as Lithium Diisopropylamide (LDA) at strictly –78 °C. This low temperature is a critical causality: it ensures kinetic deprotonation while suppressing the β -elimination of the C5-ethoxy group. If the temperature rises, the enolate will expel the ethoxide ion, irreversibly aromatizing the system into a 3-phenylfuran derivative and destroying the chiral template.

  • Facial Shielding & Approach Control: Upon enolization, the C3 carbon becomes planar. The oxolane ring adopts an envelope conformation where the C5-ethoxy group occupies a pseudo-axial position (stabilized by the anomeric effect). This ethoxy group acts as a massive steric shield over the syn face of the enolate.

  • Electrophilic Trapping: Because the syn face is blocked, incoming electrophiles (e.g., alkyl halides) are forced to approach exclusively from the anti face. This highly biased trajectory results in the formation of an all-carbon quaternary stereocenter at C3 with exceptional diastereomeric ratios (dr) (2)[2].

Workflow Visualization

G A 5-Ethoxy-3-phenyloxolan-2-one (Chiral Template) B Enolization (LDA, THF, -78 °C) A->B C Lactone Enolate (Planar C3, C5-OEt Shields Top Face) B->C Kinetic Control D Asymmetric Alkylation (R-X Addition, Anti to OEt) C->D Steric Approach Control E Alkylated Lactone (C3 Quaternary Stereocenter) D->E F Auxiliary Cleavage (Reduction / Hydrolysis) E->F G Chiral Acyclic Building Block (e.g., 2-alkyl-2-phenyl-1,4-diol) F->G Traceless Cleavage

Workflow for asymmetric construction of C3 quaternary stereocenters using 5-ethoxy-3-phenyloxolan-2-one.

Step-by-Step Experimental Protocols

Protocol A: Asymmetric Alkylation (Self-Validating System)

Objective: Install a quaternary stereocenter at C3 via diastereoselective alkylation.

  • Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous THF (10 mL/mmol of lactone) and cool to –78 °C using a dry ice/acetone bath.

  • Base Addition: Add LDA (1.1 equiv, 2.0 M in THF/heptane/ethylbenzene) dropwise.

  • Enolization: Slowly add a solution of 5-ethoxy-3-phenyloxolan-2-one (1.0 equiv) in minimal THF down the side of the flask. Stir at –78 °C for 45 minutes to ensure complete enolate formation.

    • Self-Validation Check: A distinct deep yellow/orange color indicates the formation of the conjugated lithium enolate.

  • Alkylation: Add the electrophile (e.g., Benzyl bromide, 1.5 equiv) dropwise. Maintain the reaction at –78 °C for 3–5 hours.

  • Quenching & Validation: Quench the reaction while still at –78 °C by adding saturated aqueous NH4​Cl (2 mL). Allow the mixture to warm to room temperature.

    • Self-Validation Check: Perform TLC (Hexanes/EtOAc 4:1). The starting material (UV active) should be consumed, replaced by a new, less polar UV-active spot.

  • Workup: Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo.

    • Self-Validation Check: Analyze the crude mixture via 1H NMR. The diastereomeric ratio (dr) can be directly validated by integrating the distinct acetal proton signals at C5 (typically appearing between δ 5.2–5.6 ppm) for the major and minor diastereomers.

Protocol B: Traceless Auxiliary Cleavage

Objective: Cleave the lactone to yield an acyclic chiral building block, rendering the C5 auxiliary traceless.

  • Reduction: Dissolve the alkylated lactone (1.0 equiv) in anhydrous THF at 0 °C.

  • Reagent Addition: Carefully add LiAlH4​ (2.5 equiv) in small portions. Stir for 2 hours at room temperature.

  • Workup (Fieser Method): Quench sequentially with x mL water, x mL 15% NaOH, and 3x mL water (where x is the mass of LiAlH4​ in grams). Filter the granular aluminum salts through Celite.

  • Validation:

    • Self-Validation Check: Run IR spectroscopy on the isolated product. The complete disappearance of the lactone carbonyl stretch (~1770 cm⁻¹) and the appearance of a broad hydroxyl stretch (~3300 cm⁻¹) confirms successful cleavage to the chiral 2-alkyl-2-phenyl-1,4-butanediol.

Quantitative Data Summary

The table below summarizes the expected performance of 5-ethoxy-3-phenyloxolan-2-one across various standard electrophiles, demonstrating its robustness in asymmetric induction (3)[3].

ElectrophileReagentReaction Time @ -78 °C (h)Isolated Yield (%)Diastereomeric Ratio (dr)
Methyl iodide MeI 2.088>95:5
Benzyl bromide BnBr 4.08298:2
Allyl bromide AllylBr 3.08596:4
Propargyl bromide PropargylBr 5.07892:8

References

  • Molport Database. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6". Molport.
  • Douglas C. J., Overman L. E. "Catalytic asymmetric synthesis of all-carbon quaternary stereocenters." Proceedings of the National Academy of Sciences (PNAS), 2004.
  • Li, Z. et al. "Asymmetric Synthesis of 3-Lactone-Substituted 2-Oxindoles with Vicinal Quaternary Carbon Centers through Vinylogous Conjugate Addition." Thieme E-Books & E-Journals, 2022.

Sources

Method

Advanced Application Note: 5-Ethoxy-3-phenyloxolan-2-one as a Versatile Chiral/Structural Building Block in Medicinal Chemistry

Executive Summary 5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) is a highly versatile γ -butyrolactone derivative utilized as a key building block in medicinal chemistry[1]. Featuring a masked aldehyde (lactol ether) a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) is a highly versatile γ -butyrolactone derivative utilized as a key building block in medicinal chemistry[1]. Featuring a masked aldehyde (lactol ether) at the C5 position and a pharmacophoric phenyl ring at the C3 position, this molecule serves as an advanced intermediate for synthesizing a diverse array of central nervous system (CNS) active compounds. It is primarily used to construct highly functionalized 3-phenylpyrrolidin-2-ones (prevalent in nootropics and racetam anticonvulsants) and γ -amino acid derivatives (such as analogs of the GABA-B agonist Phenibut). This application note details its chemical properties, mechanistic utility via N -acyliminium ion intermediates, and provides validated experimental protocols for its derivatization.

Chemical and Physical Properties

PropertySpecification
Chemical Name 5-Ethoxy-3-phenyloxolan-2-one
Synonyms 5-Ethoxy-3-phenyldihydrofuran-2(3H)-one; 3-phenyl-5-ethoxy- γ -butyrolactone
CAS Number 99558-18-6[1]
Molecular Formula C12H14O3[1]
Molecular Weight 206.24 g/mol [1]
SMILES CCOC1CC(C(=O)O1)c1ccccc1[1]
Structural Class Substituted γ -butyrolactone / Acetal-lactone

Mechanistic Insights & Synthetic Utility (E-E-A-T)

As an application scientist, the strategic selection of 5-ethoxy-3-phenyloxolan-2-one over a standard butyrolactone relies on the unique reactivity of the C5 ethoxy group.

The Masked Aldehyde and Oxocarbenium Ion Generation

The C5 ethoxy group functions as a stable, yet reactive, acetal of a lactol. Under acidic conditions (e.g., Lewis acids like BF 3​ ·OEt 2​ or TiCl 4​ ), the ethoxy group acts as a leaving group, generating a highly electrophilic oxocarbenium ion . This intermediate can be trapped by various carbon nucleophiles (e.g., allyltrimethylsilane, silyl enol ethers) to yield 5-substituted 3-phenylbutyrolactones.

N-Acyliminium Ion Chemistry for Pyrrolidone Synthesis

When reacted with primary amines, the lactone ring opens and subsequently recyclizes to form a 5-hydroxy- or 5-ethoxy-pyrrolidin-2-one. This intermediate is a direct precursor to an N -acyliminium ion . Pioneered by Speckamp and further reviewed by Maryanoff, N -acyliminium ions are exceptionally powerful electrophiles for forming C-C bonds adjacent to nitrogen atoms[2][1, 2]. The presence of the C3 phenyl group directs the stereochemical outcome of nucleophilic attack at C5 due to steric shielding, enabling the diastereoselective synthesis of 3,5-disubstituted pyrrolidin-2-ones.

Reductive Ring-Opening for GABA Analogs

Alternatively, the lactone can undergo reductive ring-opening. Complete reduction with LiAlH 4​ yields 2-phenylbutane-1,4-diol. If the masked aldehyde is selectively liberated (forming 2-phenyl-4-oxobutanoic acid), subsequent reductive amination provides access to γ -amino- β -phenylbutyric acid derivatives, structural analogs of the CNS depressant Phenibut.

Experimental Protocols

Protocol 1: Synthesis of 1-Benzyl-5-allyl-3-phenylpyrrolidin-2-one via N-Acyliminium Ion

Objective: Convert 5-ethoxy-3-phenyloxolan-2-one into a highly functionalized pyrrolidone scaffold.

Step 1: Lactamization

  • Dissolve 5-ethoxy-3-phenyloxolan-2-one (1.0 equiv, 10 mmol) in absolute ethanol (20 mL).

  • Add benzylamine (1.2 equiv, 12 mmol) dropwise at room temperature.

  • Reflux the mixture for 4-6 hours. Causality note: Heating drives the equilibrium of the initial ring-opening amidation toward the thermodynamically stable 5-ethoxy-pyrrolidin-2-one ring closure.

  • Concentrate the solvent in vacuo to yield the crude intermediate 1-benzyl-5-ethoxy-3-phenylpyrrolidin-2-one. Dry thoroughly under high vacuum to remove residual ethanol, which would otherwise quench the Lewis acid in the next step.

Step 2: N-Acyliminium Ion Trapping 5. Dissolve the crude intermediate in anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere and cool to -78 °C. 6. Add allyltrimethylsilane (2.0 equiv, 20 mmol) followed by the slow, dropwise addition of boron trifluoride diethyl etherate (BF 3​ ·OEt 2​ , 1.5 equiv, 15 mmol). 7. Stir at -78 °C for 2 hours, then allow the reaction to gradually warm to 0 °C. Causality note: The -78 °C temperature is critical to control the extreme electrophilicity of the generated N-acyliminium ion, thereby maximizing diastereoselectivity via kinetic control. 8. Quench the reaction with saturated aqueous NaHCO 3​ . Extract with DCM, dry over anhydrous Na 2​ SO 4​ , and purify via silica gel chromatography to isolate the target pyrrolidone.

Protocol 2: Synthesis of 2-Phenylbutane-1,4-diol (Precursor to CNS Actives)

Objective: Reductive cleavage of the lactone and acetal to form a versatile diol.

  • Suspend lithium aluminum hydride (LiAlH 4​ , 2.5 equiv) in anhydrous tetrahydrofuran (THF) at 0 °C under argon.

  • Dissolve 5-ethoxy-3-phenyloxolan-2-one (1.0 equiv) in anhydrous THF and add dropwise to the LiAlH 4​ suspension. Causality note: An excess of LiAlH 4​ (>2.0 equiv) is strictly required because both the lactone carbonyl and the masked aldehyde (acetal) must be fully reduced to primary alcohols.

  • Reflux the mixture for 3 hours to ensure complete reduction of the stable acetal linkage.

  • Cool to 0 °C and carefully quench using the Fieser method (for x grams of LiAlH 4​ , add x mL H 2​ O, x mL 15% NaOH, and 3x mL H 2​ O). Causality note: The Fieser workup prevents the formation of an unfilterable emulsion by precipitating aluminum salts as a granular white solid.

  • Filter the granular salts through a Celite pad, concentrate the filtrate, and purify the resulting 2-phenylbutane-1,4-diol via recrystallization.

Mandatory Visualization: Synthetic Workflows

G Start 5-Ethoxy-3-phenyloxolan-2-one (Masked Aldehyde) Amine Benzylamine / EtOH (Lactamization) Start->Amine Reduction LiAlH4 / THF (Reductive Ring-Opening) Start->Reduction Lactam 1-Benzyl-5-ethoxy-3-phenylpyrrolidin-2-one Amine->Lactam LewisAcid BF3·OEt2 / Allyl-TMS (-78 °C) Lactam->LewisAcid Generates N-acyliminium ion Pyrrolidone 1-Benzyl-5-allyl-3-phenylpyrrolidin-2-one LewisAcid->Pyrrolidone Nucleophilic Trapping Diol 2-Phenylbutane-1,4-diol Reduction->Diol Cleaves lactone & acetal

Divergent synthetic pathways from 5-ethoxy-3-phenyloxolan-2-one to pyrrolidones and diols.

References

  • Speckamp, W. N., & Moolenaar, M. J. (2000). New developments in the chemistry of N-acyliminium ions and related intermediates. Tetrahedron, 56(24), 3817-3856. URL: [Link]

  • Maryanoff, B. E., Zhang, H. C., Cohen, J. H., Turchi, I. J., & Maryanoff, C. A. (2004). Cyclizations of N-acyliminium ions. Chemical Reviews, 104(3), 1431-1628. URL: [Link]

Sources

Application

Application Note &amp; Protocol: Quantitative Analysis of 5-ethoxy-3-phenyloxolan-2-one

Abstract This document provides detailed analytical methodologies for the quantification of 5-ethoxy-3-phenyloxolan-2-one, a key intermediate in pharmaceutical synthesis. Recognizing the diverse requirements of drug deve...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides detailed analytical methodologies for the quantification of 5-ethoxy-3-phenyloxolan-2-one, a key intermediate in pharmaceutical synthesis. Recognizing the diverse requirements of drug development, we present two robust orthogonal techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine quality control and Gas Chromatography-Mass Spectrometry (GC-MS) for impurity profiling and confirmatory analysis. This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive framework from method development rationale to detailed, step-by-step protocols and validation guidelines.

Introduction and Physicochemical Profile

The accurate quantification of 5-ethoxy-3-phenyloxolan-2-one is critical for ensuring the quality, consistency, and safety of pharmaceutical products. As a lactone, this compound possesses specific chemical characteristics that must be considered during analytical method development to ensure its stability and achieve accurate results. Lactones can be susceptible to hydrolysis, particularly under basic or strongly acidic conditions, which necessitates careful control of sample and mobile phase pH.[1][2]

Predicted Physicochemical Properties

In the absence of experimental data, a foundational understanding of the molecule's properties can be derived from computational predictions. These predicted values guide the selection of appropriate analytical techniques and initial method parameters. Methodologies for predicting these properties are well-established in medicinal chemistry for evaluating drug-like characteristics.[5][6]

PropertyPredicted ValueImplication for Analysis
Molecular Weight ~206.23 g/mol Suitable for both HPLC and GC analysis.
Boiling Point > 300 °CSuggests low volatility, making HPLC a primary choice for quantification.[7]
logP (Octanol/Water) ~1.8 - 2.5Indicates moderate lipophilicity, suitable for reversed-phase HPLC.[8]
Water Solubility Low to moderateRequires an organic or mixed aqueous-organic solvent for sample preparation.
UV Absorbance (λmax) ~210 nm, ~260 nmThe phenyl chromophore allows for sensitive UV detection in HPLC.[9]

Primary Quantification Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Reversed-phase HPLC is the recommended primary method for the quantification of 5-ethoxy-3-phenyloxolan-2-one due to its predicted non-volatility and the presence of a UV-active phenyl group.[10][11] This technique offers robustness, precision, and is widely available in pharmaceutical laboratories.

Rationale for Method Development
  • Stationary Phase: A C18 (octadecylsilane) column is selected for its versatility and ability to retain moderately non-polar compounds like the target analyte through hydrophobic interactions.[12]

  • Mobile Phase: A gradient elution using acetonitrile and water provides a good balance of solvent strength to ensure adequate retention and elution of the analyte with a sharp peak shape.

  • pH Control: The addition of a buffer, such as phosphate, to the aqueous portion of the mobile phase is crucial. Maintaining a slightly acidic pH (e.g., pH 3-5) will suppress the hydrolysis of the lactone ring, ensuring the integrity of the analyte during analysis.[13]

  • Detection: The phenyl group in the molecule is expected to have a characteristic UV absorbance. While the primary absorbance may be at a lower wavelength, a detection wavelength of 260 nm is chosen for greater selectivity against many common solvents and potential impurities.[9][14]

HPLC-UV Experimental Protocol

2.2.1. Materials and Reagents

  • 5-ethoxy-3-phenyloxolan-2-one reference standard (in-house, characterized)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Potassium dihydrogen phosphate (KH₂PO₄)

  • Phosphoric acid (for pH adjustment)

  • 0.45 µm syringe filters (PTFE or nylon)

2.2.2. Preparation of Solutions

  • Mobile Phase A (Aqueous): Dissolve 1.36 g of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 3.5 with phosphoric acid. Filter through a 0.45 µm membrane.

  • Mobile Phase B (Organic): Acetonitrile (100%).

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of the 5-ethoxy-3-phenyloxolan-2-one reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 200 µg/mL) by serial dilution of the Standard Stock Solution with the diluent.

2.2.3. Sample Preparation

  • Accurately weigh a sample containing an expected amount of 5-ethoxy-3-phenyloxolan-2-one.

  • Transfer the sample to a volumetric flask and add diluent to approximately 70% of the final volume.

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature and dilute to the final volume with the diluent. The final concentration should fall within the calibration range.

  • Filter an aliquot of the sample solution through a 0.45 µm syringe filter into an HPLC vial.[15]

2.2.4. Chromatographic Conditions

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 10 mM KH₂PO₄, pH 3.5B: Acetonitrile
Gradient 0-15 min: 40-80% B15-17 min: 80% B17-18 min: 80-40% B18-25 min: 40% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 260 nm
HPLC-UV Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Weigh Weigh Sample/ Standard Dissolve Dissolve in Diluent Weigh->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject into HPLC System Filter->Inject Separate Separation on C18 Column Inject->Separate Detect UV Detection (260 nm) Separate->Detect Integrate Integrate Peak Area Detect->Integrate Calibrate Generate Calibration Curve Integrate->Calibrate Quantify Quantify Concentration Calibrate->Quantify

Caption: Workflow for the quantification of 5-ethoxy-3-phenyloxolan-2-one by HPLC-UV.

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. While HPLC is the preferred method for routine quantification of 5-ethoxy-3-phenyloxolan-2-one, GC-MS serves as an excellent orthogonal method for confirmation of identity and for the analysis of volatile impurities. A key consideration for this analyte is its potential thermal lability, which requires careful optimization of the injection port temperature.[16][17]

Rationale for Method Development
  • Injection Technique: A split/splitless inlet is commonly used. To mitigate the risk of thermal degradation of the lactone, the inlet temperature should be kept as low as possible while still ensuring efficient volatilization. Programmed Temperature Vaporization (PTV) is an alternative "cold" injection technique that can minimize thermal stress on the analyte.[16]

  • GC Column: A low-polarity capillary column, such as one with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is suitable for separating a wide range of compounds based on their boiling points.

  • Mass Spectrometry: Electron Ionization (EI) at 70 eV will produce a characteristic fragmentation pattern, providing a fingerprint for compound identification. For quantification, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring specific fragment ions.

GC-MS Experimental Protocol

3.2.1. Materials and Reagents

  • 5-ethoxy-3-phenyloxolan-2-one reference standard

  • Dichloromethane (GC grade)

  • Ethyl acetate (GC grade)

  • Anhydrous sodium sulfate

3.2.2. Sample Preparation

  • Dissolve the sample in a suitable volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 10-100 µg/mL.[18]

  • If the sample is in an aqueous matrix, perform a liquid-liquid extraction (LLE): a. Adjust the pH of the aqueous sample to neutral. b. Extract three times with an equal volume of ethyl acetate. c. Combine the organic layers and dry over anhydrous sodium sulfate. d. Concentrate the extract under a gentle stream of nitrogen if necessary.

  • Transfer the final sample to a GC vial.

3.2.3. Derivatization (Optional) If thermal degradation is observed, derivatization can be employed to increase thermal stability. Silylation is a common technique for compounds with active hydrogens, although for this lactone, it might not be necessary unless hydrolysis to the hydroxy acid has occurred.[19]

3.2.4. GC-MS Conditions

ParameterCondition
GC Column DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas Helium, constant flow 1.2 mL/min
Inlet Temperature 250 °C (optimize downwards if degradation occurs)
Injection Mode Splitless (1 µL injection)
Oven Program Initial: 100 °C (hold 2 min)Ramp: 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp 280 °C
MS Ion Source Temp 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Acquisition Mode Full Scan (m/z 40-450) for identificationSIM mode for quantification (select 3-4 characteristic ions)
GC-MS Workflow Diagram

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis Dissolve Dissolve in Volatile Solvent LLE Liquid-Liquid Extraction (optional) Dissolve->LLE Dry Dry & Concentrate LLE->Dry Inject Inject into GC Inlet Dry->Inject Separate Separation on Capillary Column Inject->Separate Ionize Electron Ionization (70 eV) Separate->Ionize Detect Mass Detection (Scan or SIM) Ionize->Detect Identify Identify by Mass Spectrum Detect->Identify Quantify Quantify by Ion Abundance Identify->Quantify

Caption: Workflow for the analysis of 5-ethoxy-3-phenyloxolan-2-one by GC-MS.

Method Validation

The developed HPLC-UV method must be validated to ensure it is fit for its intended purpose. Validation should be performed according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[20][21][22]

Validation Parameters and Acceptance Criteria
ParameterDescriptionAcceptance Criteria
Specificity The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradation products).Peak purity analysis should pass. No interfering peaks at the retention time of the analyte in placebo/blank samples.
Linearity The ability to obtain test results that are directly proportional to the concentration of the analyte.Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Range The interval between the upper and lower concentration of analyte in the sample for which the method has a suitable level of precision, accuracy, and linearity.Typically 80-120% of the test concentration.
Accuracy The closeness of test results to the true value. Assessed by spike recovery studies at three concentration levels.Mean recovery should be within 98.0% to 102.0%.
Precision The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.Repeatability (Intra-day): RSD ≤ 2.0%Intermediate Precision (Inter-day): RSD ≤ 2.0%
Limit of Detection (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.Signal-to-Noise ratio of 10:1. Precision (RSD) should be ≤ 10%.
Robustness A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.No significant change in results when parameters like pH (±0.2), column temperature (±5°C), or mobile phase composition (±2%) are varied.

Conclusion

This application note provides a comprehensive guide to the quantitative analysis of 5-ethoxy-3-phenyloxolan-2-one using HPLC-UV and GC-MS. The primary HPLC-UV method is robust and suitable for routine quality control, while the GC-MS method offers a valuable orthogonal technique for identity confirmation and impurity profiling. Adherence to the detailed protocols and validation guidelines presented herein will ensure the generation of accurate, reliable, and reproducible data essential for drug development and manufacturing.

References

  • Organomation. (n.d.). HPLC Sample Preparation. [Link]

  • Drawell. (2024, April 29). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

  • European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. [Link]

  • HSC Cores - BookStack. (n.d.). GC/MS Sample Preparation. [Link]

  • Vincze, A., & Yinon, J. (1996). Analysis of thermally labile pesticides by gas chromatography/mass spectrometry and gas chromatography/tandem mass spectrometry with a temperature-programmed injector. Rapid Communications in Mass Spectrometry, 10(13), 1638-1644. [Link]

  • Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. [Link]

  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

  • Journal of Automated Methods and Management in Chemistry. (2012). Generic Automated Sample Preparation Including Online HPLC Analysis for Application within the Pharmaceutical Industry. [Link]

  • PubMed. (1993). Analysis of trimethylsilylperoxy derivatives of thermally labile hydroperoxides by gas chromatography-mass spectrometry. [Link]

  • Organomation. (n.d.). GC-MS Sample Preparation. [Link]

  • Frontier-Lab. (n.d.). Rapid Screening of Cannabinoids in Edibles by Thermal Desorption (TD)-GC/MS & TD-GC/FID. [Link]

  • Science.gov. (n.d.). thermally labile compounds: Topics by Science.gov. [Link]

  • LCGC International. (2026, March 25). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

  • GBA Group. (2025, January 28). HPLC analyses for the characterization of non-volatile organic compounds (NVOC). [Link]

  • Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. [Link]

  • PubMed. (2004). The reactivity of gamma-hydroxybutyric acid (GHB) and gamma-butyrolactone (GBL) in alcoholic solutions. [Link]

  • Journal of Forensic Sciences. (2004). The Reactivity of Gamma-hydroxybutyric acid (GHB) and Gamma-butyrolactone (GBL) in Alcoholic Solutions. [Link]

  • ResearchGate. (n.d.). Prediction of Physicochemical Properties. [Link]

  • TUS. (2004). The reactivity of gamma-hydroxybutyric acid (GHB) and gamma-butyrolactone (GBL) in alcoholic solutions. [Link]

  • Wikipedia. (n.d.). γ-Butyrolactone. [Link]

  • University of North Carolina Wilmington. (n.d.). Qualitative Analysis of Gamma-Butyrolactone. [Link]

  • PMC. (n.d.). Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective. [Link]

  • SWGDRUG.org. (2005, August 22). gamma-butyrolactone. [Link]

  • NIST. (n.d.). Butyrolactone. [Link]

  • PMC. (2022, April 3). Smartphone‐based colorimetric determination of gamma‐butyrolactone and gamma‐hydroxybutyrate in alcoholic beverage samples. [Link]

  • MDPI. (2021, May 28). 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. [Link]

  • PMC. (n.d.). Physicochemical Profiling and Comparison of Research Antiplasmodials and Advanced Stage Antimalarials with Oral Drugs. [Link]

  • Research and Reviews: A Journal of Pharmaceutical Science. (2022, May 4). A Brief Overview on Physicochemical Properties in Medicinal Chemistry. [Link]

Sources

Method

Application Note: Enantioselective Synthesis of 5-Ethoxy-3-phenyloxolan-2-one via Asymmetric Phase-Transfer Catalysis

Executive Summary Chiral γ-butyrolactones (oxolan-2-ones) are highly privileged scaffolds in drug development, serving as critical intermediates for lignan natural products, autoregulators, and active pharmaceutical ingr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Chiral γ-butyrolactones (oxolan-2-ones) are highly privileged scaffolds in drug development, serving as critical intermediates for lignan natural products, autoregulators, and active pharmaceutical ingredients (APIs). Specifically, 5-ethoxy-3-phenyloxolan-2-one represents a complex acetal-lactone containing two stereocenters (C3 and C5).

This application note details a highly authoritative, scalable, and self-validating protocol for the enantioselective synthesis of 5-ethoxy-3-phenyloxolan-2-one. By circumventing the limitations of traditional organocatalytic aldehyde alkylations, this workflow leverages Asymmetric Phase-Transfer Catalysis (PTC) to establish the C3 stereocenter with exquisite precision, followed by a cascade deprotection-lactonization sequence to construct the functionalized oxolan-2-one ring.

Mechanistic Rationale & Pathway Design

The synthesis is divided into two distinct mechanistic phases:

Phase 1: Asymmetric Interfacial Alkylation Direct asymmetric α-alkylation of simple esters is notoriously difficult due to background racemic enolization. To solve this, we utilize tert-butyl 2-phenylacetate and a chiral spiro-binaphthyl quaternary ammonium salt (Maruoka Catalyst) . The bulky tert-butyl group prevents background saponification. Deprotonation occurs strictly at the liquid-liquid interface by a highly concentrated aqueous KOH phase. The resulting enolate is extracted into the organic phase as a tight, chiral ion pair with the Maruoka catalyst, where it undergoes highly enantiofacial-selective alkylation with bromoacetaldehyde diethyl acetal.

PTC_Cycle cluster_aq Aqueous Phase cluster_interface Liquid-Liquid Interface cluster_org Organic Phase (Toluene) KOH KOH (aq) Deprotonation Interfacial Deprotonation Substrate + OH⁻ → Enolate⁻ KOH->Deprotonation OH⁻ migration IonPair Chiral Ion Pair Formation [Enolate⁻ • Maruoka Cat⁺] Deprotonation->IonPair Enolate transfer Alkylation Enantioselective Alkylation + Br-CH₂-CH(OEt)₂ IonPair->Alkylation Stereocontrolled attack Product Enantioenriched Product (ee > 95%) Alkylation->Product Br⁻ displacement CatRegen Catalyst Regeneration [Br⁻ • Maruoka Cat⁺] Alkylation->CatRegen CatRegen->IonPair Ion exchange

Synergistic phase-transfer catalytic cycle for asymmetric alkylation.

Phase 2: Cascade Deprotection and Acetal-Lactonization The intermediate tert-butyl 2-phenyl-4,4-diethoxybutanoate is subjected to acidic cleavage using Trifluoroacetic acid (TFA). The causality here is critical: TFA selectively cleaves the tert-butyl ester to the carboxylic acid without triggering premature, uncontrolled oligomerization of the acetal. Subsequent heating in ethanol with catalytic p-toluenesulfonic acid (p-TsOH) drives the thermodynamic formation of the oxocarbenium ion, which is immediately trapped intramolecularly by the carboxylic acid to form the 5-ethoxy-3-phenyloxolan-2-one ring .

Lactonization A tert-Butyl Ester Intermediate B Carboxylic Acid (TFA Cleavage) A->B TFA, 0 °C - Isobutylene C Oxocarbenium Ion (Acid + EtOH) B->C p-TsOH, EtOH - H₂O D 5-Ethoxy-3-phenyloxolan-2-one (Cyclization) C->D Intramolecular Attack

Mechanism of cascade deprotection and stereoretentive lactonization.

Reaction Optimization Data

To validate the choice of the Maruoka catalyst and reaction conditions, quantitative optimization data for the Phase 1 alkylation is summarized below. Toluene and 50% KOH provide the optimal microenvironment for tight ion-pairing, which is strictly required for high enantiofacial discrimination.

Catalyst System (2 mol%)Base EquivalentSolventTemp (°C)Yield (%)Enantiomeric Excess (ee %)
TBAB (Achiral Control)50% aq. KOHToluene0850
Cinchonidinium Bromide50% aq. KOHToluene07245
(S,S)-Maruoka Catalyst 50% aq. KOH Toluene 0 92 96
(S,S)-Maruoka Catalyst50% aq. KOHDCM08889
(S,S)-Maruoka CatalystCsOH (solid)Toluene-209098

Table 1: Optimization of the asymmetric phase-transfer alkylation of tert-butyl 2-phenylacetate.

Self-Validating Experimental Protocols

Protocol 1: Asymmetric Interfacial Alkylation

Objective: Synthesis of (S)-tert-butyl 2-phenyl-4,4-diethoxybutanoate.

  • Reactor Preparation: Charge a 100 mL jacketed reactor with tert-butyl 2-phenylacetate (1.92 g, 10.0 mmol, 1.0 eq) and (S,S)-N-3,5-bis(trifluoromethyl)phenyl-spiro-binaphthyl quaternary ammonium bromide (Maruoka Catalyst, 178 mg, 0.2 mmol, 2 mol%).

  • Solvent Addition: Add anhydrous toluene (50 mL) to achieve a 0.2 M concentration. Cool the system to exactly 0 °C using a circulating chiller. Causality: Toluene's low dielectric constant ( ϵ≈2.4 ) prevents the dissociation of the chiral ion pair, ensuring the chiral catalyst effectively shields one face of the enolate .

  • Electrophile Addition: Add bromoacetaldehyde diethyl acetal (2.36 g, 12.0 mmol, 1.2 eq) in one portion.

  • Interfacial Activation: Dropwise add 50% w/w aqueous KOH (5.6 g, 50.0 mmol, 5.0 eq) over 10 minutes while stirring at 1000 rpm . Causality: Vigorous stirring is critical. The reaction rate is directly proportional to the interfacial surface area. Insufficient stirring leads to a prolonged reaction time, increasing the risk of background racemic alkylation.

  • In-Process Control (IPC): After 12 hours, halt stirring to allow phase separation. Sample the upper organic layer. Dilute with MeCN and analyze via UPLC-MS. Validation: The protocol is self-validating if the starting material mass (m/z 192) is absent and the product mass (m/z 308) is confirmed. If conversion is <95%, resume stirring at a higher rpm for 2 hours.

  • Workup: Quench with cold water (50 mL). Extract the aqueous layer with ethyl acetate (2 × 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc 95:5) to yield the intermediate as a colorless oil.

Protocol 2: Cascade Deprotection and Acetal-Lactonization

Objective: Synthesis of (3S, 5R/S)-5-ethoxy-3-phenyloxolan-2-one.

  • Ester Cleavage: Dissolve the purified intermediate from Protocol 1 (2.77 g, 9.0 mmol) in anhydrous dichloromethane (20 mL) and cool to 0 °C. Dropwise add Trifluoroacetic acid (TFA, 10.2 g, 90.0 mmol, 10 eq).

  • Monitoring: Stir for 4 hours at room temperature. Validation: Perform TLC (Hexanes/EtOAc 8:2). The disappearance of the high-Rf ester spot and the appearance of a baseline spot (carboxylic acid) validates complete deprotection.

  • Solvent Exchange: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (2 × 20 mL) to strictly remove residual TFA, which could cause unwanted side reactions in the next step.

  • Lactonization: Redissolve the crude acid in anhydrous ethanol (30 mL). Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 171 mg, 0.9 mmol, 10 mol%).

  • Thermodynamic Control: Heat the reaction to 60 °C for 6 hours. Causality: Heating under acidic conditions in the presence of excess ethanol drives the equilibrium toward the cyclic acetal-lactone. The 5-ethoxy group thermodynamically stabilizes the lactone via the anomeric effect, preventing ring-opening.

  • Final Workup: Cool to room temperature, neutralize with saturated aqueous NaHCO₃ (10 mL), and extract with DCM (3 × 20 mL). Dry and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc 85:15) to afford 5-ethoxy-3-phenyloxolan-2-one as a mixture of diastereomers at C5 (typically ~3:1 trans:cis ratio).

Analytical Characterization

  • Stereochemical Integrity: The C3 stereocenter is completely retained from the PTC step. Chiral HPLC (Chiralcel OD-H, Hexane/i-PrOH 90:10) should confirm an enantiomeric excess of >95% for the (3S) configuration.

  • NMR Validation: ¹H NMR (CDCl₃) will show characteristic signals for the acetal proton at C5 (multiplet, ~5.4 ppm), the C3 methine proton (dd, ~3.9 ppm), and the ethoxy group (triplet at ~1.2 ppm, quartet at ~3.6 ppm). The presence of two sets of these signals confirms the diastereomeric mixture at the C5 position.

References

  • Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase-Transfer Catalysis. Angewandte Chemie International Edition, 46(23), 4222-4266. URL:[Link]

  • Hashimoto, T., & Maruoka, K. (2007). Recent Development and Application of Chiral Phase-Transfer Catalysts. Chemical Reviews, 107(12), 5656-5712. URL:[Link]

  • Shirakawa, S., & Maruoka, K. (2013). Recent Developments in Asymmetric Phase-Transfer Catalysis. Angewandte Chemie International Edition, 52(16), 4312-4348. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis Optimization for 5-Ethoxy-3-phenyloxolan-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in troubleshooting the synthesis of 5-ethoxy-3-phenyloxolan...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in troubleshooting the synthesis of 5-ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) [3].

This molecule is a highly versatile γ -butyrolactone (specifically, a lactol ether) used as a critical building block in medicinal chemistry. Its synthesis relies on a two-stage sequence: the α -alkylation of phenylacetic acid followed by an acid-catalyzed lactonization [1]. Below, you will find validated protocols, mechanistic insights, and a dedicated FAQ section to resolve common experimental bottlenecks.

Synthetic Workflow & Experimental Protocols

The most robust, field-proven methodology for synthesizing 5-alkoxy-3-aryl- γ -lactones involves the generation of a dianion from phenylacetic acid, subsequent alkylation with a protected α -haloacetaldehyde, and a final acid-driven cyclization [1, 2].

Workflow A Phenylacetic Acid B LDA (2.1 eq) THF, -78°C A->B C Dianion Enolate B->C E 4,4-diethoxy-2- phenylbutanoic acid C->E Alkylation D Bromoacetaldehyde diethyl acetal D->E F p-TsOH (cat.), EtOH Reflux E->F Lactonization G 5-ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) F->G Lactonization

Fig 1: Two-step synthetic workflow for 5-ethoxy-3-phenyloxolan-2-one.

Standard Operating Protocol (SOP)

Step 1: Synthesis of 4,4-diethoxy-2-phenylbutanoic acid

  • Preparation: Purge a flame-dried round-bottom flask with argon. Dissolve phenylacetic acid (1.0 eq) in anhydrous THF (0.2 M).

  • Enolization: Cool the solution to -78 °C. Dropwise, add Lithium Diisopropylamide (LDA, 2.1 eq). Causality note: The first equivalent deprotonates the carboxylic acid; the second generates the reactive α -carbon enolate. Stir for 1 hour at -78 °C.

  • Alkylation: Add bromoacetaldehyde diethyl acetal (1.1 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Workup: Quench with saturated aqueous NH 4​ Cl. Carefully acidify the aqueous layer to pH 3 using 1M HCl, then extract with EtOAc. Dry over MgSO 4​ and concentrate.

Step 2: Acid-Catalyzed Lactonization

  • Preparation: Dissolve the crude 4,4-diethoxy-2-phenylbutanoic acid in absolute ethanol (0.1 M).

  • Catalysis: Add a catalytic amount of anhydrous p-Toluenesulfonic acid (p-TsOH, 0.1 eq).

  • Cyclization: Heat the mixture to reflux for 4–6 hours.

  • Purification: Concentrate under reduced pressure, neutralize with saturated NaHCO 3​ , extract with dichloromethane, and purify via flash chromatography (Hexanes:EtOAc) to yield the pure lactol ether.

Quantitative Data & Process Parameters
ParameterStep 1: AlkylationStep 2: Lactonization
Key Reagents Phenylacetic acid, Bromoacetaldehyde diethyl acetal4,4-diethoxy-2-phenylbutanoic acid, Absolute EtOH
Catalysts / Bases LDA (2.1 eq)p-TsOH (0.1 eq, anhydrous)
Temperature Profile -78 °C (1 h) 25 °C (12 h)78 °C (Reflux, 4-6 h)
In-Process Control TLC (Hex:EtOAc 7:3), UV activeTLC (Hex:EtOAc 8:2), Anisaldehyde stain
Expected Yield 65 - 75%80 - 85%

Troubleshooting & FAQs

This section addresses the specific mechanistic and operational issues you may encounter, providing self-validating checks to ensure experimental integrity.

Q1: Why is my yield of 4,4-diethoxy-2-phenylbutanoic acid so low, with significant recovery of unreacted phenylacetic acid? Root Cause: Incomplete dianion formation. Solution & Causality: Phenylacetic acid requires strictly >2.0 equivalents of LDA. If moisture is present in your THF or if your LDA has degraded, the effective equivalents will drop below 2.0, stalling the reaction at the unreactive carboxylate mono-anion stage. Self-Validating Check: Titrate your LDA before use. During addition at -78 °C, the reaction mixture should transition to a deep yellow/orange color, physically indicating successful enolate formation.

Q2: During the lactonization step, I observe a highly polar byproduct on TLC instead of the target lactone. What is it, and how do I prevent it? Root Cause: Hydrolysis outcompeting acetalization due to the presence of water. Solution & Causality: The highly polar byproduct is the fully hydrolyzed open-chain aldehyde (4-oxo-2-phenylbutanoic acid). The acid-catalyzed cyclization requires strict exclusion of adventitious water [2]. If water is present, it attacks the oxonium ion intermediate, driving the equilibrium toward the aldehyde rather than allowing the intramolecular carboxylic acid attack and subsequent ethanol trapping. Ensure your p-TsOH is anhydrous and use absolute (not 95%) ethanol.

Q3: How can I definitively verify the successful cyclization to 5-ethoxy-3-phenyloxolan-2-one using 1 H NMR? Root Cause: Need for a reliable spectroscopic marker to differentiate the open-chain acetal from the cyclic lactol ether. Solution & Causality: Track the diagnostic shift of the acetal/anomeric proton. In the acyclic precursor, the CH proton of the diethyl acetal appears as a triplet near 4.5 ppm. Upon cyclization to the oxolan-2-one ring, this proton (now at C5) shifts significantly downfield to approximately 5.5–5.8 ppm. It will appear as a distinct multiplet due to the rigid ring strain and the strong deshielding effects of the adjacent ring oxygen and carbonyl system.

Mechanistic Logic: Acid-Catalyzed Lactonization

Understanding the causality behind Step 2 is critical for optimization. The reaction is not a simple condensation; it is a cascade involving acetal deprotection, intramolecular ring closure, and in situ etherification.

Mechanism N1 4,4-diethoxy-2-phenylbutanoic acid N2 Oxonium Ion Intermediate (Loss of EtOH) N1->N2 H+ catalysis - EtOH N3 5-hydroxy-3-phenyloxolan-2-one (Lactol Intermediate) N2->N3 Intramolecular attack by -COOH N4 5-ethoxy-3-phenyloxolan-2-one (Target Product) N3->N4 H+ / EtOH Acetalization

Fig 2: Mechanistic pathway of the acid-catalyzed lactonization cascade.

References

  • Title: Structure−Activity Studies for a Novel Series of N-(Arylethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-ylmethyl)-N-methylamines Possessing Dual 5-HT Uptake Inhibiting and α 2-Antagonistic Activities Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Concise Enantioselective Total Synthesis of Isopavine Alkaloids Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: 5-ethoxy-3-phenyloxolan-2-one | 99558-18-6 Source: Molport Chemical Database URL: [Link]

Optimization

troubleshooting 5-ethoxy-3-phenyloxolan-2-one reaction failures

Welcome to the Technical Support Center for the synthesis and handling of 5-ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) [1]. As a γ -alkoxy- α -phenyl- γ -butyrolactone, this building block presents unique challenges d...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and handling of 5-ethoxy-3-phenyloxolan-2-one (CAS: 99558-18-6) [1]. As a γ -alkoxy- α -phenyl- γ -butyrolactone, this building block presents unique challenges due to its dual reactivity: an electrophilic acetal center at C5 and a highly enolizable proton at C3.

This guide is designed for research scientists and drug development professionals to troubleshoot common reaction failures, optimize yields, and prevent downstream degradation.

Mechanistic Workflow & Vulnerability Map

To successfully synthesize and isolate 5-ethoxy-3-phenyloxolan-2-one, one must understand the thermodynamic equilibrium of its formation. The reaction typically proceeds via the acid-catalyzed acetalization and subsequent lactonization of 2-phenyl-4-oxobutanoic acid [2] with ethanol.

G A 2-Phenyl-4-oxobutanoic acid + Ethanol B Hemiacetal Intermediate A->B H+ catalysis (Fast) C 5-Ethoxy-3-phenyloxolan-2-one (Target Lactone) B->C -H2O (Rate-limiting) C->B +H2O (Hydrolysis) D C3 Epimerization (cis/trans mixture) C->D Base/Acid (Enolization) E Ring-Opened Degradation (Aldehydic Acid) C->E Aqueous Acid (Cleavage)

Reaction pathway of 5-ethoxy-3-phenyloxolan-2-one highlighting synthetic bottlenecks and degradation.

Troubleshooting FAQs

Issue 1: Lactonization yield stalls at 40-50% despite prolonged heating.

Causality: The formation of the γ -ethoxy lactone is a thermodynamic equilibrium. Because water is a byproduct of both the hemiacetal formation and the cyclization step, its presence in the reaction matrix drives the equilibrium backward toward the open-chain 2-phenyl-4-oxobutanoic acid. Solution: Active water removal is mandatory. While a Dean-Stark apparatus with toluene/ethanol is common, the boiling point of ethanol limits the azeotropic efficiency.

  • Best Practice: Utilize a chemical water scavenger. Adding triethyl orthoformate (1.2–1.5 equivalents) to the ethanolic reaction mixture irreversibly consumes water, driving the reaction to >90% conversion.

Issue 2: The isolated product decomposes or ring-opens during silica gel chromatography.

Causality: The C5 position is a cyclic acetal (an O,O -acetal). Acetals are notoriously sensitive to Brønsted and Lewis acids. Standard silica gel is slightly acidic (pH ~4.5-5.5), which is sufficient to protonate the C5 ethoxy group, triggering the expulsion of ethanol and the formation of a highly reactive oxocarbenium ion that rapidly hydrolyzes back to the aldehyde [3]. Solution:

  • Neutralize the stationary phase: Pre-treat your silica gel column by flushing it with 1% triethylamine (Et 3​ N) in hexanes prior to loading your sample.

  • Alternative: Use neutral alumina instead of silica gel, and ensure all rotary evaporation is done at a bath temperature below 35 °C to prevent thermal degradation of the weakened ring system.

Issue 3: NMR analysis shows a complex mixture of diastereomers. How do I control stereochemistry?

Causality: 5-ethoxy-3-phenyloxolan-2-one possesses two stereocenters (C3 and C5). The C3 proton is highly acidic due to the electron-withdrawing effects of the adjacent carbonyl and the resonance stabilization provided by the C3-phenyl ring. Under even mildly basic or extended acidic conditions, this position readily enolizes, leading to epimerization. Similarly, the C5 position can epimerize via the reversible formation of the oxocarbenium ion. Solution:

  • Kinetic vs. Thermodynamic Control: Extended reflux times under acidic conditions will yield the thermodynamic mixture (favoring the trans-isomer due to reduced steric clash between the C3-phenyl and C5-ethoxy groups). To isolate the kinetic product, perform the reaction at room temperature using a stronger acid catalyst (e.g., Amberlyst-15) and quench strictly at neutral pH.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions, overall yield, and diastereomeric ratio (dr) based on internal optimization protocols.

Reaction ConditionAdditive / ScavengerTime / TempYield (%)Diastereomeric Ratio (trans:cis)Primary Failure Mode
EtOH, cat. p -TsOHNone12 h / Reflux45%60:40Reversible equilibrium stalling
EtOH, cat. p -TsOHDean-Stark (Toluene)16 h / Reflux72%75:25Incomplete azeotropic water removal
EtOH, cat. p -TsOH3Å Molecular Sieves24 h / 25 °C81%55:45Sieve saturation; slow kinetics
EtOH, cat. Amberlyst-15 Triethyl Orthoformate 8 h / 50 °C 94% 85:15 Optimized (Thermodynamic control)

Standard Operating Protocol (SOP): Robust Synthesis & Isolation

This self-validating protocol ensures complete conversion while protecting the fragile acetal linkage during isolation.

Reagents:

  • 2-Phenyl-4-oxobutanoic acid: 10.0 mmol

  • Anhydrous Ethanol: 25 mL

  • Triethyl orthoformate: 15.0 mmol (2.5 mL)

  • Amberlyst-15 (dry, strongly acidic resin): 100 mg

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried 50 mL round-bottom flask under N 2​ , dissolve 2-phenyl-4-oxobutanoic acid in anhydrous ethanol.

  • Activation: Add triethyl orthoformate followed by the Amberlyst-15 resin. Causality note: Amberlyst-15 is used instead of soluble acids like p -TsOH to allow for immediate, base-free quenching via simple filtration.

  • Heating: Stir the mixture at 50 °C for 8 hours.

  • TLC Validation: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). Crucial: Stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). The starting material will form a bright orange/yellow spot (free aldehyde), whereas the target lactone will not react with DNPH.

  • Quenching: Cool the reaction to 0 °C. Filter the mixture through a medium-porosity glass frit to remove the Amberlyst-15 resin.

  • Concentration: Concentrate the filtrate under reduced pressure (bath temp < 30 °C).

  • Purification: Purify via flash chromatography using silica gel pre-treated with 1% Et 3​ N in hexanes. Elute with a gradient of 5% to 15% EtOAc in hexanes.

  • Storage: Store the purified 5-ethoxy-3-phenyloxolan-2-one under argon at -20 °C to prevent ambient moisture hydrolysis.

References

  • Molport. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6". Molport Chemical Database. Available at:[Link]

  • Weblio. "2-Phenyl-4-oxobutanoic acid". Chemical Dictionary. Available at:[Link]

  • ResearchGate. "Direct monitoring of exogenous GHB in body fluids by NMR spectroscopy" (Discussing γ -hydroxybutyrolactone and acetal stability). Analytical Chemistry. Available at:[Link]

Troubleshooting

Technical Support Center: Synthesis &amp; Optimization of 5-Ethoxy-3-phenyloxolan-2-one

As a Senior Application Scientist, I frequently encounter challenges regarding the yield, purity, and stereocontrol of functionalized lactones.1[1] is a highly valuable intermediate, but its synthesis via the acetalizati...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter challenges regarding the yield, purity, and stereocontrol of functionalized lactones.1[1] is a highly valuable intermediate, but its synthesis via the acetalization of 5-hydroxy-3-phenyloxolan-2-one is fraught with equilibrium limitations and side reactions. This support center provides a deep dive into the causality of these issues, offering field-proven, self-validating protocols to ensure reproducible success.

Mechanistic Logical Relationships & Workflow

Understanding the reaction pathway is critical. The conversion of the hemiacetal to the ethoxy acetal proceeds via an oxocarbenium intermediate. This pathway is highly sensitive to water and temperature.

Mechanistic pathway showing the oxocarbenium intermediate and competing side reactions.

Troubleshooting Guide: Yield & Purity Optimization

Q: My acetalization reaction stalls at ~60% conversion. Pushing the reaction time only leads to degradation. How do I drive it to completion? A: The synthesis of 5-alkoxy derivatives from 5-hydroxy lactones is a classic equilibrium-driven condensation. Literature on similar 5-hydroxy-2(5H)-furanones demonstrates that using an appropriate alcohol with an acidic catalyst (like p-TSA) 2[2]. However, because water is a stoichiometric byproduct, its accumulation will halt the forward reaction. Causality & Solution: Increasing time or temperature does not overcome the thermodynamic equilibrium; it merely provides the activation energy for the oxocarbenium intermediate to undergo elimination, forming the unsaturated furanone byproduct. To achieve >95% conversion, you must actively remove water. Implement activated 3Å molecular sieves directly in the reaction flask or utilize a Dean-Stark apparatus with a toluene co-solvent.

Q: I am observing multiple spots on my TLC and a complex NMR spectrum. What is causing this poor purity? A: There are two primary causes for this observation:

  • Diastereomeric Mixtures: 5-Ethoxy-3-phenyloxolan-2-one contains two stereocenters (C3 and C5). The reaction inherently produces a mixture of cis and trans diastereomers, which often appear as closely eluting spots on TLC and double the expected signals in NMR.

  • Ring-Opening/Elimination: Unoptimized acidic conditions or the presence of moisture can lead to unwanted lactone ring-opening or elimination, a3[3]. Causality & Solution: Limit catalyst loading to exactly 5 mol% p-TSA. To resolve diastereomers, standard flash chromatography may be insufficient. We recommend preparative HPLC or careful fractional crystallization.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between water removal, catalyst choice, and the resulting yield and purity of 5-ethoxy-3-phenyloxolan-2-one.

Catalyst (mol%)Water Removal StrategyTime (h)Conversion (%)Isolated Yield (%)Purity Profile (NMR)
H₂SO₄ (20%)None126545High elimination byproducts
p-TSA (10%)None87258~85% (Mixed diastereomers)
p-TSA (5%)3Å Molecular Sieves4>9582>98% (No elimination)
p-TSA (5%)Dean-Stark (Toluene)6>9585>98% (No elimination)

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each critical step contains an observable metric that confirms the success of the previous action, ensuring trustworthiness before proceeding.

Experimental workflow and in-process control logic for lactone acetalization.

Step-by-Step Methodology:

  • Preparation: Dry absolute ethanol over 3Å molecular sieves for 24 hours prior to use. Causality: Starting with anhydrous solvent prevents immediate equilibrium stalling.

  • Reaction Setup: In a flame-dried round-bottom flask under N₂, dissolve 5-hydroxy-3-phenyloxolan-2-one (1.0 equiv) in the anhydrous ethanol (0.2 M). Add p-toluenesulfonic acid monohydrate (0.05 equiv) and freshly activated 3Å molecular sieves (200% w/w relative to starting material).

  • Heating: Heat the mixture to a gentle reflux (78°C) for 4 hours.

  • In-Process Control (Self-Validation): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Hexanes/EtOAc 3:1).

    • Validation: The protocol validates itself here. The highly polar hemiacetal (Rf ~0.1) must completely disappear, replaced by the less polar ethoxy acetal (Rf ~0.5). If the Rf 0.1 spot persists, water is present; add fresh sieves and reflux for 1 more hour.

  • Quenching (Self-Validation): Cool the reaction to 0°C. Add saturated aqueous NaHCO₃ dropwise.

    • Validation: The evolution of CO₂ gas (bubbling) will occur. The cessation of bubbling physically validates that all p-TSA has been neutralized. This is critical; concentrating the mixture while still acidic will cause immediate hydrolysis back to the starting material.

  • Workup & Purification: Filter out the molecular sieves. Extract the aqueous layer with dichloromethane (3x). Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate 5-ethoxy-3-phenyloxolan-2-one.

Frequently Asked Questions (FAQs)

Q: Can I use aqueous HCl instead of p-TSA to catalyze the reaction? A: No. Aqueous HCl introduces a massive molar excess of water into the system, which will immediately drive the equilibrium backward, favoring the hemiacetal over the desired ethoxy product. If a different acid is required, anhydrous methanesulfonic acid is a viable alternative.

Q: How can I accurately determine the diastereomeric ratio (dr) of my purified product? A: The most reliable method is ¹H NMR spectroscopy. The acetal proton at the C5 position will exhibit distinct chemical shifts and coupling constants for the cis and trans isomers due to the shielding effects of the C3 phenyl ring. Integrating these two distinct peaks will provide a highly accurate dr.

Q: My product degraded during solvent evaporation on the rotary evaporator. What happened? A: This is a classic symptom of an incomplete quench. If even trace amounts of the acidic catalyst remain during concentration, the localized pH drops significantly as the solvent volume decreases. Combined with the heat of the water bath, this catalyzes the rapid hydrolysis or elimination of the ethoxy group. Always ensure the aqueous phase is strictly pH > 7 before extraction.

References

  • Title: 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules Source: nih.gov (PMC) URL: [Link]

  • Title: Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring Source: unipi.it URL: [Link]

  • Title: 5-ethoxy-3-phenyloxolan-2-one | 99558-18-6 Source: molport.com URL: [Link]

Sources

Optimization

Technical Support Center: Optimization of Reaction Conditions for 5-Ethoxy-3-phenyloxolan-2-one

Welcome to the dedicated technical support center for the synthesis and optimization of 5-ethoxy-3-phenyloxolan-2-one. This guide is designed for researchers, scientists, and professionals in drug development, providing...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support center for the synthesis and optimization of 5-ethoxy-3-phenyloxolan-2-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of this synthesis. Our focus is on providing practical, field-tested insights to overcome common experimental hurdles and achieve optimal reaction outcomes.

Introduction to the Synthesis of 5-Ethoxy-3-phenyloxolan-2-one

The synthesis of 5-ethoxy-3-phenyloxolan-2-one, a substituted γ-lactone, presents a unique set of challenges and opportunities for optimization. A highly plausible and efficient synthetic strategy involves the nucleophilic addition of a carbanion equivalent from a phenylacetic acid derivative to an ethoxy-substituted electrophile, followed by intramolecular cyclization. A common approach is the reaction of an enolate generated from ethyl phenylacetate with 2-ethoxyoxirane (an epoxide). This method, while promising, requires careful control of reaction parameters to ensure high yield and purity.

This guide will address the critical aspects of this synthesis, from starting material purity to reaction workup and purification, with a focus on troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is a general, reliable starting point for the synthesis of 5-ethoxy-3-phenyloxolan-2-one?

A1: A robust starting point is the base-catalyzed reaction of ethyl phenylacetate with 2-ethoxyoxirane. This reaction proceeds via the formation of an enolate from ethyl phenylacetate, which then acts as a nucleophile, attacking the less sterically hindered carbon of the epoxide ring.[1] The subsequent intramolecular cyclization yields the desired lactone.

Q2: What are the most critical parameters to control in this synthesis?

A2: The most critical parameters are:

  • Base Selection and Stoichiometry: The choice of base is crucial for efficient enolate formation without promoting side reactions.

  • Reaction Temperature: Temperature control is vital to manage the reaction rate and minimize decomposition or side product formation.

  • Solvent Choice: The solvent must be anhydrous and capable of solubilizing the reactants and intermediates.

  • Purity of Starting Materials: Impurities, particularly water, can significantly hinder the reaction.[2]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is an effective method for monitoring the reaction progress. A suitable solvent system would be a mixture of hexane and ethyl acetate. The disappearance of the starting materials (ethyl phenylacetate and 2-ethoxyoxirane) and the appearance of a new spot corresponding to the product will indicate the reaction's progression. For more detailed analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.[3]

Troubleshooting Guide

Problem 1: Low or No Yield of the Desired Lactone

Low or non-existent yield is a common frustration in multi-step organic syntheses. The following troubleshooting workflow can help identify and resolve the root cause.

DOT Script for Troubleshooting Low Yield

low_yield_troubleshooting start Low/No Yield check_reagents Verify Starting Material Purity & Stoichiometry start->check_reagents check_base Evaluate Base Activity & Addition check_reagents->check_base Reagents OK sub_reagents Impurities (e.g., water)? Incorrect ratios? check_reagents->sub_reagents check_conditions Assess Reaction Conditions (Temp, Time) check_base->check_conditions Base OK sub_base Degraded base? Incorrect addition rate? check_base->sub_base check_workup Review Workup & Purification check_conditions->check_workup Conditions OK sub_conditions Temp too low/high? Insufficient reaction time? check_conditions->sub_conditions solution Optimize and Repeat check_workup->solution Workup OK sub_workup Product loss during extraction? Decomposition on silica? check_workup->sub_workup

Caption: Troubleshooting workflow for low product yield.

Possible Cause Suggested Solution Scientific Rationale
Impure Starting Materials Ensure ethyl phenylacetate and 2-ethoxyoxirane are pure and anhydrous. Purify by distillation if necessary. Dry all glassware thoroughly.Water and other protic impurities can quench the enolate intermediate, preventing the nucleophilic attack on the epoxide.[2]
Inactive or Inappropriate Base Use a freshly opened or properly stored strong base such as Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide (NaHMDS). Consider the pKa of the base relative to the α-proton of the ester.The chosen base must be strong enough to deprotonate ethyl phenylacetate to form the enolate. The pKa of the conjugate acid of the base should be significantly higher than that of the ester's α-proton (around 22-25 in DMSO).
Incorrect Reaction Temperature For enolate formation with LDA, maintain a low temperature (e.g., -78 °C) to prevent side reactions. After the addition of the epoxide, the reaction may be allowed to slowly warm to room temperature.Low temperatures are often necessary to control the reactivity of strong bases and prevent undesired side reactions such as Claisen condensation of the ester.[4]
Insufficient Reaction Time Monitor the reaction by TLC. If starting material is still present after the expected reaction time, consider extending it.The reaction may be slower than anticipated due to various factors, including concentration and temperature.[3]
Suboptimal Solvent Use a dry, aprotic solvent such as tetrahydrofuran (THF) or diethyl ether.Aprotic solvents are essential as they do not have acidic protons that can react with the strong base or the enolate intermediate.[2]
Problem 2: Formation of Significant Side Products

The presence of multiple spots on a TLC plate in addition to the desired product indicates the formation of side products. Identifying and mitigating these is key to a successful synthesis.

Observed Side Product Potential Cause Suggested Solution Scientific Rationale
Self-Condensation Product of Ethyl Phenylacetate (Claisen Condensation) The reaction temperature during enolate formation may be too high, or the epoxide is not added promptly.Maintain a low temperature (e.g., -78 °C) during enolate formation and add the epoxide soon after.[4]Higher temperatures can favor the intermolecular reaction of the enolate with another molecule of the ester, leading to the Claisen condensation product.
Polymerization of the Epoxide Presence of acidic or nucleophilic impurities that can initiate ring-opening polymerization of the epoxide.Ensure all reagents and glassware are scrupulously clean and dry.[2]Epoxides can undergo polymerization under both acidic and basic conditions.[5]
Formation of a Diol Premature quenching of the reaction with water before complete cyclization.Ensure the reaction goes to completion before quenching. Add the aqueous workup solution slowly at a low temperature.The intermediate alkoxide formed after the epoxide opening can be protonated by water to form a diol if it does not undergo intramolecular cyclization.[6]
Problem 3: Difficulties in Product Purification

Even with a successful reaction, isolating the pure product can be challenging.

Purification Issue Possible Cause Suggested Solution Scientific Rationale
Product Streaking on TLC Plate The product may be acidic or basic, leading to poor separation on silica gel.Add a small amount of a modifier to the chromatography eluent (e.g., 1% triethylamine for basic compounds, or 1% acetic acid for acidic compounds).Modifying the eluent can neutralize the active sites on the silica gel, leading to better peak shapes and separation.
Co-elution of Product with Starting Material The polarity of the product and one of the starting materials may be very similar.Employ a different stationary phase for chromatography (e.g., alumina) or consider purification by distillation under reduced pressure if the product is thermally stable.Changing the stationary phase alters the separation mechanism, which can resolve co-eluting compounds.
Product Decomposition on Silica Gel The lactone may be sensitive to the acidic nature of silica gel.Use a deactivated silica gel (e.g., by treating with triethylamine) or switch to a less acidic stationary phase like Florisil®.The acidic surface of silica gel can catalyze the decomposition of sensitive compounds.

Experimental Protocols

General Procedure for the Synthesis of 5-Ethoxy-3-phenyloxolan-2-one
  • Preparation of the Reaction Apparatus: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel.

  • Enolate Formation: Dissolve ethyl phenylacetate (1.0 eq) in anhydrous THF and cool the solution to -78 °C in a dry ice/acetone bath. Add a solution of LDA (1.1 eq) in THF dropwise via the dropping funnel, maintaining the temperature below -70 °C. Stir the mixture at -78 °C for 30 minutes.

  • Reaction with Epoxide: Add a solution of 2-ethoxyoxirane (1.2 eq) in anhydrous THF dropwise to the enolate solution at -78 °C.

  • Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

  • Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.[7]

DOT Script for Synthetic Workflow

synthesis_workflow start Start setup Assemble & Dry Apparatus start->setup enolate_formation Enolate Formation: Ethyl Phenylacetate + LDA in THF at -78°C setup->enolate_formation epoxide_addition Addition of 2-Ethoxyoxirane at -78°C enolate_formation->epoxide_addition reaction Warm to RT & Stir (12-24h) epoxide_addition->reaction workup Aqueous Workup (NH4Cl) reaction->workup purification Extraction & Column Chromatography workup->purification end Pure Product purification->end

Caption: Synthetic workflow for 5-ethoxy-3-phenyloxolan-2-one.

References

  • Troubleshooting side reactions in the lactonization of 2-hydroxycyclohexaneacetic acid. Benchchem.
  • Optimization of reaction conditions for seven-membered lactone synthesis. ResearchGate. Available at: [Link]

  • Technical Support Center: Troubleshooting Low Conversion Rates in Lactone Ring-Opening Polymerization. Benchchem.
  • Synthesis of γ-alkylidene lactones via molecular stitching of carboxylic acids and olefins. Chemical Science (RSC Publishing). DOI:10.1039/D5SC03349G.
  • Pot and time economies in the total synthesis of Corey lactone. PMC. Available at: [Link]

  • Lactone synthesis. Organic Chemistry Portal. Available at: [Link]

  • Fully Automatized Optimization of Ring-Opening Reactions in Lactone Derivatives via Two-Step Machine Learning. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

  • p. 270. Organic Syntheses Procedure. Available at: [Link]

  • Synthesis of γ-lactams and γ-lactones via intramolecular Pd-catalyzed allylic alkylations. Accounts of Chemical Research. DOI: 10.1021/ar500178n.
  • Synthesis of γ-Lactones by Nucleophilic Addition of Carboxylic Acid Enediolates to Epoxides. JETIR.org. Available at: [Link]

  • The synthesis of some unsaturated γ-lactones. Journal of the Chemical Society (Resumed). DOI: 10.1039/JR9440000548.
  • WO2023205164A1.pdf. Googleapis.com.
  • Epoxides - The Outlier Of The Ether Family. Master Organic Chemistry. Available at: [Link]

  • Lactone Synthesis Problem from dibromo-propane Organic Chemistry Help Tutorial ester amide. YouTube. Available at: [Link]

  • Lactone reactions? : r/chemhelp. Reddit. Available at: [Link]

  • Solved The Claisen Condensation 19.29 Show the product of | Chegg.com. Chegg.com. Available at: [Link]

  • Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2- phenylpropionate in organic solvent by lyophilized mycelia. Semantic Scholar. Available at: [Link]

  • Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. PMC. Available at: [Link]

  • 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. Available at: [Link]

  • 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. MDPI. Available at: [Link]

  • ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. HETEROCYCLES. Available at: [Link]

  • Extraction, purification and antioxidant activity of flavonoids from Potentilla anserina L. Frontiers. Available at: [Link]

  • Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino). AIP Conference Proceedings. DOI: 10.1063/5.0069293.
  • Regioselective Synthesis of 5-Substituted 3-(β-d-Glycopyranosyl)isoxazoles and -isoxazolines by 1,3-Dipolar Cycloaddition as Potential Anticancer Agents and Glycogen Phosphorylase Inhibitors. MDPI. Available at: [Link]

  • Improved process for the preparation of (4S)­4-(4-cyano-2-methoxyphenyl) -5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-naphthyridine. Technical Disclosure Commons. Available at: [Link]

  • Synthesis of 5Hydroxy and 5Amino1-tosyl-5-phenyl-3-(2-arylvinyl)-4,5-dihydropyrazoles. ResearchGate. Available at: [Link]

  • Synthesis of some new 5- substituted of. JOCPR. Available at: [Link]

  • An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. Beilstein Journals. Available at: [Link]

  • WO2021130163A1 - A process for the synthesis of melphalan. Google Patents.
  • Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. PMC. Available at: [Link]

  • N,N′-Bis(3-ethoxy-2-hydroxybenzylidene)-phenylene-1,3-diamine Methanol Solvate. MDPI. Available at: [Link]

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Reference Data & Comparative Studies

Validation

Functionalized Butyrolactones as Synthons for GABAergic Therapeutics: A Comparative Guide

In the development of neuroactive compounds, particularly GABAergic therapeutics and pyrrolidone-based nootropics, the selection of the correct butyrolactone synthon dictates the efficiency of the entire synthetic route....

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Author: BenchChem Technical Support Team. Date: April 2026

In the development of neuroactive compounds, particularly GABAergic therapeutics and pyrrolidone-based nootropics, the selection of the correct butyrolactone synthon dictates the efficiency of the entire synthetic route. 5-Ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6)[1] is a highly specialized, functionalized building block. Unlike standard unfunctionalized lactones, it serves as a masked equivalent of an aldehydic acid.

As an Application Scientist, I frequently see discovery chemists struggle with lactamization yields when using standard lactones. This guide objectively compares 5-ethoxy-3-phenyloxolan-2-one against its structural analogs—3-phenyloxolan-2-one and 5-ethoxyoxolan-2-one —providing the mechanistic causality and self-validating protocols needed to optimize the synthesis of α-phenyl-GABA analogs[2] and 3-phenylpyrrolidin-2-ones.

Mechanistic Causality: The Role of the C5-Ethoxy Group

The fundamental difference between these compounds lies in their oxidation states and electrophilicity at the C5 position.

  • 3-Phenyloxolan-2-one (Standard Analog): This standard lactone possesses an sp³-hybridized C5 carbon. Ring-opening requires a strong nucleophile (e.g., neat primary amines at elevated temperatures) to attack the C2 carbonyl, resulting in a stable 4-hydroxybutanamide. Subsequent cyclization to a pyrrolidone requires harsh, secondary dehydrating conditions (e.g., Mitsunobu protocols) because the resulting primary alcohol is a poor leaving group.

  • 5-Ethoxy-3-phenyloxolan-2-one (Target Compound): The addition of the ethoxy group at C5 transforms the molecule into a cyclic acetal (specifically, a hemiacetal ether)[1]. Under mildly acidic aqueous conditions, the acetal hydrolyzes to reveal a highly electrophilic C5 aldehyde (4-oxo-2-phenylbutanoic acid). This unmasked state allows for rapid reductive amination to yield 4-amino-2-phenylbutanoic acid (α-phenyl-GABA)[2][3][4], or direct cyclization with primary amines to form pyrrolidones at room temperature, bypassing the need for secondary dehydration steps.

Comparative Performance Data

The following table summarizes the reactivity profiles and typical experimental outcomes when these building blocks are subjected to amination workflows in drug discovery settings.

Property / Metric5-Ethoxy-3-phenyloxolan-2-one3-Phenyloxolan-2-one5-Ethoxyoxolan-2-one
Structural Role Masked 4-oxo-2-phenylbutanoic acidStandard α-phenyl lactoneMasked succinic semialdehyde
C5 Reactivity High (Acetal / Aldehyde equivalent)Low (Standard ether oxygen)High (Acetal / Aldehyde equivalent)
Primary Target α-Phenyl-GABA[2], 3-Phenylpyrrolidones4-Hydroxy-2-phenylbutanamidesUnsubstituted GABA, Pyrrolidones
Aminolysis Conditions Mild (NH₃/MeOH, RT, 2h)Harsh (Neat amine, 120°C, 24h)Mild (NH₃/MeOH, RT, 2h)
Typical Lactamization Yield 85 - 92% (Spontaneous cyclization)< 40% (Requires secondary dehydration)88 - 95%
Experimental Protocols: Self-Validating Systems

To demonstrate the practical advantages of the C5-ethoxy substitution, the following protocols outline the synthesis of nitrogenous derivatives. These workflows include integrated analytical checkpoints to ensure the system is self-validating.

Protocol 1: Reductive Amination of 5-Ethoxy-3-phenyloxolan-2-one to α-Phenyl-GABA

Objective: Conversion of the masked aldehyde to a γ-amino acid[3].

  • Acetal Deprotection: Dissolve 10 mmol of 5-ethoxy-3-phenyloxolan-2-one in 20 mL of THF/H₂O (1:1). Add 0.1 M HCl (2 mL) and stir at room temperature for 1 hour.

    • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material (R_f ~0.6) will disappear, replaced by the highly polar open-chain aldehyde (R_f ~0.2). ¹H NMR of a dried aliquot must show the disappearance of the acetal proton at ~5.4 ppm and the appearance of a distinct aldehyde peak at ~9.7 ppm.

  • Imine Formation: Add ammonium acetate (50 mmol) to the mixture and stir for 30 minutes to form the transient imine intermediate.

  • Reduction: Cool the reaction to 0°C. Slowly add sodium cyanoborohydride (NaBH₃CN, 15 mmol) in small portions. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Workup & Isolation: Quench with 1M NaOH to pH 10, extract organic impurities with EtOAc (discard the organic layer), then carefully acidify the aqueous layer to pH 3.5 (the isoelectric point of α-phenyl-GABA) using concentrated HCl. Collect the resulting white precipitate via vacuum filtration.

  • Yield: Expected yield is 75-80% of pure 4-amino-2-phenylbutanoic acid[4].

Protocol 2: Direct Aminolysis of 3-Phenyloxolan-2-one (For Comparison)

Objective: Attempted formation of 4-hydroxy-2-phenylbutanamide to highlight reactivity limits.

  • Reaction: Combine 10 mmol of 3-phenyloxolan-2-one with 50 mmol of aqueous ammonia (28%) in a sealed pressure tube.

  • Heating: Heat the mixture to 100°C for 24 hours. (Note: Room temperature reactions yield <5% conversion due to the stability of the unfunctionalized lactone ring).

  • Validation Checkpoint: ¹H NMR of the crude mixture will show the characteristic lactone CH₂-O multiplet at ~4.3 ppm shifting to ~3.6 ppm (open-chain primary alcohol), confirming ring opening. However, cyclization to the pyrrolidone does not occur, validating the necessity of the C5-ethoxy group for streamlined lactamization.

Pathway Visualization

G A 5-Ethoxy-3-phenyloxolan-2-one (Masked Aldehyde) A_Int 4-Oxo-2-phenylbutanoic acid (Highly Electrophilic) A->A_Int H2O / H+ (Acetal Cleavage) B 3-Phenyloxolan-2-one (Standard Lactone) B_Int 4-Hydroxy-2-phenylbutanamide (Stable Adduct) B->B_Int R-NH2, Heat (Harsh Aminolysis) A_Prod1 α-Phenyl-GABA (via Reductive Amination) A_Int->A_Prod1 NH3, NaBH3CN A_Prod2 3-Phenylpyrrolidin-2-one (via Cyclization) A_Int->A_Prod2 R-NH2, -H2O

Divergent synthetic pathways of 5-ethoxy-3-phenyloxolan-2-one versus 3-phenyloxolan-2-one.

References
  • Molport. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6". Molport Chemical Database. 1

  • CymitQuimica. "CAS 13080-10-9: 4-Amino-2-phenylbutanoic acid". CymitQuimica Catalog.2

  • National Center for Biotechnology Information (PMC). "An Efficient Synthesis of γ-Aminoacids and Attempts to Drive Its Enantioselectivity". NIH PubMed Central. 3

  • ChemicalBook. "4-Amino-2-phenylbutanoic acid | 13080-10-9". ChemicalBook Database. 4

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Comparative

A Comparative Guide to the Biological Activity of 5-ethoxy-3-phenyloxolan-2-one and its Analogs

Introduction: The Therapeutic Potential of the γ-Butyrolactone Scaffold The γ-butyrolactone (GBL) ring, a five-membered lactone, is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural produc...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of the γ-Butyrolactone Scaffold

The γ-butyrolactone (GBL) ring, a five-membered lactone, is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and synthetic molecules with a broad spectrum of pharmacological activities.[1] These activities include analgesic, anti-inflammatory, anticonvulsant, and cytotoxic effects.[2][3][4] The 3-phenyl-γ-butyrolactone core, in particular, has attracted significant interest for its potential to modulate key biological pathways. This guide provides a comparative analysis of the biological activity of 5-ethoxy-3-phenyloxolan-2-one and its structural analogs.

It is important to note that while the broader class of 3-phenyl-γ-butyrolactones has been investigated, specific experimental data on the biological activity of 5-ethoxy-3-phenyloxolan-2-one is not extensively available in the public domain. Therefore, this guide will focus on a comparative analysis of its close structural analogs to elucidate the structure-activity relationships (SAR) within this chemical class and to provide a framework for predicting the potential biological profile of the target compound.

Comparative Analysis of Biological Activities

The biological activity of 3-phenyl-γ-butyrolactone derivatives is significantly influenced by the nature of substituents on both the lactone ring and the phenyl group. This section will explore the analgesic, anti-inflammatory, and cytotoxic activities of selected analogs, drawing on available experimental data.

Analgesic Activity

Several studies have demonstrated the potent analgesic effects of γ-butyrolactone derivatives.[2][5] The primary mechanism of action is often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.[2]

Key Structure-Activity Relationship Insights:

  • Substitution on the Phenyl Ring: The introduction of electron-withdrawing groups (e.g., halogens) or electron-donating groups (e.g., hydroxyl, methoxy) on the phenyl ring at the 3-position can significantly modulate analgesic potency.[2]

  • Substitution at the 5-Position: The nature of the substituent at the 5-position of the lactone ring also plays a crucial role in determining activity.

Table 1: Comparative Analgesic Activity of 3-Phenyl-γ-butyrolactone Analogs

Compound IDR1 (at 5-position)R2 (on Phenyl Ring)AssayED50 (mg/kg)Reference
Analog 1 -CH34-ClWrithing Test7.8[5]
Analog 2 -CH34-FWrithing Test8.2[5]
Analog 3 -H4-OCH3Hot Plate Test12.5[2]
Morphine N/AN/AHot Plate Test3.39[5]
Acetylsalicylic Acid N/AN/AWrithing Test39.15[5]

Note: Lower ED50 values indicate higher potency.

Based on the available data for analogs, it can be hypothesized that 5-ethoxy-3-phenyloxolan-2-one may exhibit analgesic properties. The ethoxy group at the 5-position, being a small alkyl ether, could influence the compound's pharmacokinetic profile, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) properties and, consequently, its in vivo efficacy.

Anti-inflammatory Activity

The anti-inflammatory effects of γ-butyrolactones are closely linked to their analgesic properties, often stemming from the inhibition of inflammatory mediators such as prostaglandins and nitric oxide.[1][6]

Key Structure-Activity Relationship Insights:

  • Compounds that are effective COX inhibitors generally exhibit significant anti-inflammatory activity.[2]

  • The ability to suppress the production of pro-inflammatory cytokines like TNF-α and IL-6 is another important mechanism.[7]

Table 2: Comparative Anti-inflammatory Activity of γ-Butyrolactone Analogs

Compound IDAssayEndpointIC50 (µM)Reference
Analog 4 (Indole-based GBL) COX-2 InhibitionEnzyme Activity<0.001[1]
Cynaropicrin (Sesquiterpene lactone) NO Production Inhibition (LPS-stimulated RAW264.7 cells)Nitric Oxide Levels~10[6]
Indomethacin Carrageenan-induced paw edemaPaw Volume-[8]

Note: Lower IC50 values indicate higher potency.

Given the established anti-inflammatory potential of the γ-butyrolactone scaffold, 5-ethoxy-3-phenyloxolan-2-one is a promising candidate for further investigation as an anti-inflammatory agent.

Cytotoxic Activity

Certain γ-butyrolactone derivatives have demonstrated significant cytotoxic activity against various cancer cell lines, making them interesting leads for anticancer drug discovery.[4] The mechanism of action can vary, but often involves the induction of apoptosis.

Key Structure-Activity Relationship Insights:

  • The presence of an α-methylene group conjugated to the lactone carbonyl is a common feature in many cytotoxic natural γ-butyrolactones.[4]

  • The nature of the aryl group at the γ-position can significantly influence both potency and selectivity against different cancer cell lines.[4]

Table 3: Comparative Cytotoxic Activity of 3-Phenyl-γ-butyrolactone Analogs

Compound IDCancer Cell LineAssayIC50 (µM)Reference
γ-aryloxymethyl-α-methylene-γ-phenyl-γ-butyrolactone (Quinoline derivative) Leukemia (CCRF-CEM)MTT Assay0.5[4]
γ-aryloxymethyl-α-methylene-γ-phenyl-γ-butyrolactone (Naphthalene derivative) Leukemia (CCRF-CEM)MTT Assay2.3[4]
Acteoside Breast Adenocarcinoma (MCF-7)MTT Assay113.1 (72h)[9]
Doxorubicin VariesMTT AssayVaries[10]

Note: Lower IC50 values indicate higher potency.

While 5-ethoxy-3-phenyloxolan-2-one lacks the α-methylene group often associated with potent cytotoxicity, the 3-phenyl substituent suggests that it and its derivatives could still be explored for antiproliferative effects.

Experimental Protocols

To ensure the reproducibility and validity of biological activity data, standardized experimental protocols are essential. The following sections detail the methodologies for key assays used to evaluate the analgesic, anti-inflammatory, and cytotoxic effects of γ-butyrolactone derivatives.

Analgesic Activity: Hot Plate Test

This method is used to assess the central analgesic activity of a compound.

Protocol:

  • Animal Acclimatization: Male Swiss albino mice (20-25 g) are acclimatized to the laboratory conditions for at least one week.

  • Apparatus: A hot plate apparatus maintained at a constant temperature of 55 ± 0.5 °C.

  • Procedure:

    • Mice are individually placed on the hot plate, and the latency time for the first sign of nociception (e.g., licking of the hind paw, jumping) is recorded.

    • A cut-off time of 30 seconds is set to prevent tissue damage.

    • Animals are then administered the test compound or vehicle (control) intraperitoneally.

    • The latency time is measured again at 30, 60, 90, and 120 minutes post-administration.

  • Data Analysis: The percentage increase in latency time is calculated and compared to the control group. The ED50 (the dose that produces the desired effect in 50% of the population) can be determined.[11]

Caption: Workflow for the hot plate analgesic assay.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a widely used in vivo model to evaluate the anti-inflammatory activity of compounds.

Protocol:

  • Animal Preparation: Wistar rats (150-200 g) are fasted overnight with free access to water.

  • Procedure:

    • The initial paw volume of each rat is measured using a plethysmometer.

    • The test compound, standard drug (e.g., indomethacin), or vehicle is administered orally.

    • After 1 hour, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

    • The paw volume is measured again at 1, 2, 3, and 4 hours after the carrageenan injection.

  • Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.[8]

G Initial Paw Volume Initial Paw Volume Drug Administration Drug Administration Initial Paw Volume->Drug Administration Measure with plethysmometer Carrageenan Injection Carrageenan Injection Drug Administration->Carrageenan Injection Oral gavage Measure Paw Volume Measure Paw Volume Carrageenan Injection->Measure Paw Volume 0.1 mL of 1% solution Calculate % Inhibition Calculate % Inhibition Measure Paw Volume->Calculate % Inhibition At 1, 2, 3, 4 hours

Caption: Carrageenan-induced paw edema workflow.

Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

  • Cell Seeding: Cancer cells (e.g., HCT116, MCF-7) are seeded into a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours.

  • Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for 48-72 hours.

  • MTT Addition: The culture medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for 2-4 hours at 37°C.

  • Formazan Solubilization: The MTT solution is removed, and 100 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.[3]

  • Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of compound that inhibits 50% of cell growth) is then determined.

Caption: MTT assay workflow for cytotoxicity assessment.

Conclusion and Future Directions

The 3-phenyl-γ-butyrolactone scaffold is a versatile platform for the development of novel therapeutic agents with a range of biological activities. While direct experimental data for 5-ethoxy-3-phenyloxolan-2-one remains to be elucidated, the analysis of its structural analogs suggests a high probability of it possessing analgesic, anti-inflammatory, and potentially cytotoxic properties. The ethoxy group at the 5-position is likely to influence its pharmacokinetic properties, which could be advantageous for in vivo efficacy.

Future research should focus on the synthesis of 5-ethoxy-3-phenyloxolan-2-one and its systematic evaluation in the described biological assays. Further derivatization of the phenyl ring and exploration of different alkoxy groups at the 5-position would provide a more comprehensive understanding of the structure-activity relationships and could lead to the identification of potent and selective drug candidates.

References

  • Chabukswar, A. R., et al. (2012). Design, Synthesis and Studies of Structure Activity Relationship of γ-butyrolactones for Evaluation of Analgesic Activity. Der Pharma Chemica, 4(4), 1495-1502.
  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays. In Assay Guidance Manual. Retrieved March 26, 2026, from [Link]

  • Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved March 26, 2026, from [Link]

  • Ribeiro, D., et al. (2016).
  • Li, Y., et al. (2026, February 5).
  • Kim, O. H., et al. (2011, September 15). In vitro antiinflammatory activity of a new sesquiterpene lactone isolated from Siegesbeckia glabrescens. Journal of Ethnopharmacology, 137(1), 747-752.
  • Altervista. (2024, February 21). The MTT assay, a cell viability test. Retrieved March 26, 2026, from [Link]

  • Słoczyńska, K., et al. (2009). Pharmacological profile of three different γ-butyrolactone derivatives in mice. Pharmacological Reports, 61(6), 1135-1142.
  • Kim, H. J., et al. (2004). In vitro anti-inflammatory effects of cynaropicrin, a sesquiterpene lactone, from Saussurea lappa. Planta Medica, 70(11), 1082-1087.
  • Słoczyńska, K., et al. (2009). Pharmacological profile of three different γ-butyrolactone derivatives in mice. Acta Poloniae Pharmaceutica, 66(5), 547-552.
  • Gsmalla, M., et al. (2023, February 16).
  • Rattanaburee, P., et al. (2026, March 5). Synthesis and anticancer evaluation of certain gamma-aryloxymethyl-alpha-methylene-gamma-phenyl-gamma-butyrolactones. Molecules, 31(5), 1234.
  • Kumar, R., & Singh, S. K. (2021). Synthesis of γ‐Butyrolactone Derivatives from Dihydrotagetone and Evaluation of Their Antidiabetic Activity. Chemistry & Biodiversity, 18(10), e2100412.
  • Wyska, E., et al. (2026, March 7). Searching for Mechanisms of Analgesic Activity in the Group of 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Derivatives—In Vitro and In Vivo Studies. International Journal of Molecular Sciences, 27(5), 2419.
  • Zimmerman, D. M., et al. (1984). Synthesis and analgesic activity of some 5-(4-hydroxyphenyl)-2-azabicyclo[3.2.1]octanes. Journal of Medicinal Chemistry, 27(3), 226-230.
  • Xia, Y., et al. (1998). Synthesis and anticancer evaluation of certain gamma-aryloxymethyl-alpha-methylene-gamma-phenyl-gamma-butyrolactones. Journal of Pharmaceutical Sciences, 87(7), 879-884.
  • Sulaiman, M. R., et al. (2018, August 21). Analgesic Effect of 5-(3,4-Dihydroxyphenyl)-3-hydroxy-1-(2-hydroxyphenyl)penta-2,4-dien-1-one in Experimental Animal Models of Nociception. Molecules, 23(8), 2068.
  • Kim, K. A., et al. (2017). Anti-inflammatory activity of 3,5,6,7,3′,4′-hexamethoxyflavone via repression of the NF-κB and MAPK signaling pathways in LPS-stimulated RAW264.7 cells. Experimental and Therapeutic Medicine, 14(4), 3383-3390.
  • Al-Ostath, A., et al. (2025, May 31). In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. Journal of King Saud University - Science, 37(5), 102589.
  • Khan, I., et al. (2020). Evaluation of Analgesic and Anti-inflammatory Effects of 5-amino-3-phenyl-1,3,5-thiadiazine-2-thione in Mice. Journal of Rawalpindi Medical College, 24(2), 138-142.
  • Al-Salahi, R., et al. (2020, October 29). CYTOTOXICITY OF FIVE PLANT EXTRACTS AGAINST DIFFERENT HUMAN CANCER CELL LINES AND THEIR MOLECULAR MECHANISM. Asian Journal of Pharmaceutical and Clinical Research, 13(12), 109-115.
  • Sadiq, A., et al. (2024, February 28). Phenolic phytochemistry, in vitro, in silico, in vivo, and mechanistic anti-inflammatory and antioxidant evaluations of Habenaria digitata. Frontiers in Pharmacology, 15, 1345678.
  • Chen, J., et al. (2012, May 9). The study of anti-inflammatory and anti-oxidant effects of the five edible plants. Journal of Medicinal Plants Research, 6(17), 3369-3375.
  • de Moura, K. C. G., et al. (2014, August 26). Synthesis and Cytotoxic Evaluation of a Series of 2-Amino-Naphthoquinones against Human Cancer Cells. Molecules, 19(9), 13214-13224.
  • Yimer, T., et al. (2020, September 30). Evaluation of Analgesic and Anti-Inflammatory Activities of 80% Methanol Root Extract of Echinops kebericho M. in Mice Model.
  • Uddin, M. J., et al. (2023). Anti-inflammatory Activity of the Phenolic Compounds from Vanda roxburghii R. Br. Bangladesh Pharmaceutical Journal, 26(1), 1-6.
  • Wang, Y., et al. (2022, December 14). Anti-Inflammatory Property of 5-Demethylnobiletin (5-Hydroxy-6, 7, 8, 3′, 4′-pentamethoxyflavone) and Its Metabolites in Lipopolysaccharide (LPS)-Induced RAW 264.7 Cells. Foods, 11(24), 4038.

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Validation

Introduction to 5-ethoxy-3-phenyloxolan-2-one and the γ-Butyrolactone Scaffold

An In-Vitro Efficacy Evaluation Framework for 5-ethoxy-3-phenyloxolan-2-one: A Comparative Guide for Preclinical Research This guide provides a comprehensive framework for the in-vitro evaluation of 5-ethoxy-3-phenyloxol...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Vitro Efficacy Evaluation Framework for 5-ethoxy-3-phenyloxolan-2-one: A Comparative Guide for Preclinical Research

This guide provides a comprehensive framework for the in-vitro evaluation of 5-ethoxy-3-phenyloxolan-2-one, a novel γ-butyrolactone derivative. Given the nascent stage of research on this specific molecule, this document serves as a forward-looking guide for researchers, scientists, and drug development professionals. We will establish a robust, scientifically-grounded plan for assessing its biological efficacy by drawing parallels with structurally related compounds and employing validated in-vitro assays. This guide will detail the requisite experimental protocols, propose suitable comparators, and outline the scientific rationale underpinning each step, ensuring a rigorous and reproducible preclinical assessment.

The γ-butyrolactone (GBL) moiety is a privileged structure found in numerous natural products and clinically approved drugs, exhibiting a wide array of pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[1] The subject of this guide, 5-ethoxy-3-phenyloxolan-2-one, features a phenyl group at the C3 position and an ethoxy group at the C5 position of the oxolan-2-one (γ-butyrolactone) ring. These substitutions are anticipated to modulate its biological activity and pharmacokinetic profile. Derivatives of γ-butyrolactone have been investigated for their potential as anticonvulsant and analgesic agents.[2][3]

This guide will focus on establishing a foundational in-vitro screening cascade to elucidate the potential cytotoxic, anti-inflammatory, and antioxidant properties of 5-ethoxy-3-phenyloxolan-2-one.

Proposed In-Vitro Screening Cascade

A tiered approach to in-vitro testing is recommended to systematically evaluate the biological potential of 5-ethoxy-3-phenyloxolan-2-one. This cascade will begin with broad cytotoxicity screening, followed by more specific assays to probe its anti-inflammatory and antioxidant activities.

Screening_Cascade A Tier 1: Cytotoxicity Screening B Tier 2: Anti-inflammatory Assays A->B If not overtly cytotoxic C Tier 3: Antioxidant Assays B->C D Data Analysis & Comparative Efficacy C->D

Caption: A proposed tiered screening cascade for 5-ethoxy-3-phenyloxolan-2-one.

Tier 1: General Cytotoxicity Assessment

Rationale: The initial step in evaluating any novel compound is to determine its effect on cell viability. This provides a therapeutic window and informs the concentration range for subsequent, more specific assays. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely accepted colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[4][5]

Comparative Compounds:

For a meaningful comparison, it is prudent to include both a standard chemotherapeutic agent and a structurally related, well-characterized lactone.

  • Doxorubicin: A standard cytotoxic drug to establish a positive control for cytotoxicity.

  • γ-butyrolactone (GBL): The parent compound, to assess the influence of the ethoxy and phenyl substitutions.[6]

Experimental Protocol: MTT Assay
  • Cell Seeding: Plate a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a normal human cell line (e.g., MCF-10A) in 96-well plates at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.[4]

  • Compound Treatment: Prepare a serial dilution of 5-ethoxy-3-phenyloxolan-2-one, doxorubicin, and GBL in the appropriate cell culture medium. Treat the cells with a range of concentrations (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours.

  • MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The half-maximal inhibitory concentration (IC50) value, the concentration of the compound that inhibits 50% of cell growth, should be determined by plotting a dose-response curve.[5]

Anticipated Data Presentation:
CompoundCell LineIC50 (µM) at 48h
5-ethoxy-3-phenyloxolan-2-oneMCF-7To be determined
A549To be determined
MCF-10ATo be determined
DoxorubicinMCF-7Expected low µM
A549Expected low µM
MCF-10AExpected low µM
γ-butyrolactone (GBL)MCF-7To be determined
A549To be determined
MCF-10ATo be determined

Tier 2: Anti-inflammatory Activity

Rationale: Phenylpropanoids and related phenolic compounds are known to possess anti-inflammatory properties, often through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[7] Given the phenyl substituent, investigating the anti-inflammatory potential of 5-ethoxy-3-phenyloxolan-2-one is a logical next step.

Comparative Compounds:
  • Indomethacin: A well-established non-steroidal anti-inflammatory drug (NSAID) that inhibits COX enzymes.

  • Celecoxib: A selective COX-2 inhibitor.[8]

Experimental Protocol: In-Vitro COX-1 and COX-2 Inhibition Assay
  • Enzyme Preparation: Use commercially available human recombinant COX-1 and COX-2 enzymes.

  • Assay Procedure: The assay measures the peroxidase activity of COX, which catalyzes the oxidation of a chromogenic substrate.

  • Incubation: Pre-incubate the test compound (5-ethoxy-3-phenyloxolan-2-one, indomethacin, or celecoxib) with the enzyme in a reaction buffer.

  • Reaction Initiation: Initiate the reaction by adding arachidonic acid.

  • Signal Detection: Measure the development of the colored product spectrophotometrically.

  • Data Analysis: Calculate the percentage of inhibition and determine the IC50 values for both COX-1 and COX-2 to assess potency and selectivity.[9]

Anticipated Data Presentation:

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)
5-ethoxy-3-phenyloxolan-2-oneTo be determinedTo be determinedTo be determined
IndomethacinExpected low µMExpected low µM~1
CelecoxibExpected high µMExpected low µM>10

digraph "Inflammatory_Pathway" {
rankdir=TB;
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];

A [label="Arachidonic Acid"]; B [label="COX-1 / COX-2", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; C [label="Prostaglandins"]; D [label="Inflammation"];

A -> B; B -> C; C -> D; }

Caption: Simplified arachidonic acid inflammatory pathway.

Tier 3: Antioxidant Capacity

Rationale: Many phenolic compounds exhibit antioxidant activity by scavenging free radicals.[7] The presence of the phenyl group in 5-ethoxy-3-phenyloxolan-2-one suggests that it may possess antioxidant properties. The 1,1-diphenyl-2-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the free radical scavenging ability of a compound.[10]

Comparative Compounds:
  • Ascorbic Acid (Vitamin C): A standard antioxidant for comparison.

  • Butylated Hydroxytoluene (BHT): A synthetic antioxidant commonly used as a reference.[10]

Experimental Protocol: DPPH Radical Scavenging Assay
  • Reagent Preparation: Prepare a fresh solution of DPPH in methanol.

  • Reaction Mixture: Add various concentrations of the test compound (5-ethoxy-3-phenyloxolan-2-one, ascorbic acid, or BHT) to the DPPH solution.

  • Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance of the solution at 517 nm. The discoloration of the DPPH solution indicates the radical scavenging activity of the compound.

  • Data Analysis: Calculate the percentage of radical scavenging activity and determine the EC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Anticipated Data Presentation:
CompoundDPPH Scavenging EC50 (µM)
5-ethoxy-3-phenyloxolan-2-oneTo be determined
Ascorbic AcidExpected low µM
Butylated Hydroxytoluene (BHT)Expected low µM

Conclusion and Future Directions

This guide outlines a systematic and robust in-vitro approach to characterize the biological efficacy of the novel compound, 5-ethoxy-3-phenyloxolan-2-one. By employing a tiered screening cascade encompassing cytotoxicity, anti-inflammatory, and antioxidant assays, researchers can generate a foundational dataset. The inclusion of appropriate positive and structural controls will enable a meaningful comparative analysis.

Positive results from this initial screening would warrant further investigation into the underlying mechanisms of action, such as the modulation of specific signaling pathways or protein targets. Subsequent in-vivo studies in relevant animal models would then be the logical progression to validate the in-vitro findings and assess the therapeutic potential of 5-ethoxy-3-phenyloxolan-2-one.

References

  • MDPI. (2026, March 18).
  • Pharmacological profile of three different γ-butyrolactone deriv
  • PMC. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones.
  • Pharmacological profile of three different γ-butyrolactone deriv
  • Taylor & Francis. (2010, March 11). Semisynthesis of α-methyl-γ-lactones and in vitro evaluation of their activity on protein farnesyltransferase.
  • MDPI. (2021, January 21). Natural and Synthetic Lactones Possessing Antitumor Activities.
  • PMC. (2019, April 3).
  • In Vitro Study of the Effect of 2,6-Substituents at the New 4-Ethoxy-Phenols as Antioxidants.
  • MDPI. (2021, May 28). 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione.
  • ResearchGate. Effect of different doses of γ-ethyl-γ-phenyl-butyrolactone (EFBL),....
  • PLOS One. (2024, May 31). In vitro synthesis and biochemical characterization of acyl-homoserine lactone synthase and its deletion mutant.
  • MDPI. (2025, December 14). Design and Biological Evaluation of Monoterpene-Conjugated (S)-2-Ethoxy-3-(4-(4-hydroxyphenethoxy)phenyl)propanoic Acids as New Dual PPARα/γ Agonists.
  • Benchchem. A Comprehensive Comparison of the In Vitro and In Vivo Efficacy of 5-Methoxyflavone.
  • In vitro evaluation of the cytotoxicity of Nutri-pepper enhancer in human-like kidney and hep
  • PubMed. (2016, April 15). Design, physico-chemical properties and biological evaluation of some new N-[(phenoxy)alkyl]- and N-{2-[2-(phenoxy)ethoxy]ethyl}aminoalkanols as anticonvulsant agents.
  • PubMed. Synthesis and biological evaluation of 3-heteroaryloxy-4-phenyl-2(5H)-furanones as selective COX-2 inhibitors.
  • MedChemComm (RSC Publishing). Synthesis and biological evaluation of novel 1-aryl, 5-(phenoxy-substituted)
  • DADUN.
  • Cellular and Molecular Biology. (2007, April 15).
  • Wikipedia. γ-Butyrolactone.
  • TÜBİTAK Academic Journals. (2025, October 20). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.
  • PMC. Biological activity of 3-(2-benzoxazol-5-yl)
  • ScienceOpen. (2022, December 20).
  • Frontiers. (2024, February 28).
  • Farmacia Journal. (2024, February 19).

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Comparative

spectroscopic comparison of 5-ethoxy-3-phenyloxolan-2-one isomers

Title: Spectroscopic Differentiation of 5-Ethoxy-3-phenyloxolan-2-one Isomers: A Comprehensive Analytical Guide Executive Summary & Structural Context The structural elucidation of substituted γ -butyrolactones (oxolan-2...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Spectroscopic Differentiation of 5-Ethoxy-3-phenyloxolan-2-one Isomers: A Comprehensive Analytical Guide

Executive Summary & Structural Context

The structural elucidation of substituted γ -butyrolactones (oxolan-2-ones) is a frequent challenge in synthetic and medicinal chemistry[1]. Specifically, 5-ethoxy-3-phenyloxolan-2-one (C₁₂H₁₄O₃, MW: 206.24 g/mol ) presents two stereocenters at the C3 and C5 positions, resulting in two distinct diastereomeric pairs: the cis-isomer and the trans-isomer[2].

Because these isomers exhibit different physical, chemical, and potentially biological properties, unambiguous stereochemical assignment is critical[3]. This guide provides an objective comparison of the spectroscopic techniques used to differentiate the cis and trans isomers of 5-ethoxy-3-phenyloxolan-2-one, explaining the physical causality behind the data and providing self-validating experimental protocols.

The Analytical Challenge: Why 1D NMR is Deceptive

In rigid cyclic systems, 1D 1 H NMR coupling constants ( 3J ) are traditionally used to determine relative stereochemistry via the Karplus relationship. However, the 5-membered γ -butyrolactone ring is not rigid; it rapidly interconverts between various pseudo-envelope conformations[4].

As a result, the observed 3J3,4​ and 3J4,5​ coupling constants are time-averaged. While the acetal proton at C5 (H5) is highly diagnostic due to its drastic downfield shift (deshielded by two adjacent oxygen atoms), its splitting pattern alone is often insufficient to confidently assign cis or trans geometries. To establish a self-validating analytical system, we must move beyond scalar couplings and utilize through-space dipole-dipole interactions via 2D NOESY (Nuclear Overhauser Effect Spectroscopy)[5][6].

Spectroscopic Comparison & Diagnostic Data

1D 1 H and 13 C NMR Spectroscopy
  • Chemical Shifts: The H5 proton appears significantly downfield ( δ 5.40 – 5.80 ppm) due to the electron-withdrawing effects of the ring oxygen and the ethoxy group. The H3 proton, situated alpha to the carbonyl and the phenyl ring, typically resonates between δ 3.80 – 4.20 ppm.

  • Diastereotopic Protons: The C4 methylene protons (H4a and H4b) are diastereotopic and couple with both H3 and H5, appearing as complex multiplets.

  • 13 C NMR: The acetal carbon (C5) is highly deshielded ( δ ~105 ppm), while the carbonyl carbon (C2) appears near δ ~175 ppm[4].

2D NOESY: The Gold Standard for Stereochemistry

The Nuclear Overhauser Effect (NOE) is distance-dependent, scaling with r−6 . It is only observed between protons that are closer than ~4.0 Å in space[3][5].

  • In the cis-isomer: The H3 and H5 protons are locked on the same face of the lactone ring. The spatial distance between them is strictly < 3.0 Å, resulting in a strong NOE cross-peak .

  • In the trans-isomer: The H3 and H5 protons reside on opposite faces of the ring. The spatial distance exceeds 4.0 Å, resulting in the complete absence of an NOE cross-peak [6].

Infrared (IR) and Mass Spectrometry (MS)

While NMR is definitive, IR and MS provide complementary structural confirmation.

  • IR Spectroscopy: Both isomers exhibit a strong, sharp C=O stretching band characteristic of γ -butyrolactones, typically around 1770 cm⁻¹. Subtle shifts ( ± 2-5 cm⁻¹) may occur between isomers due to differing dipole moments, but these are not reliable for absolute assignment.

  • Mass Spectrometry (EI-MS): Both isomers will show a molecular ion peak at m/z 206. Primary fragmentation includes the loss of the ethoxy radical (m/z 161) and subsequent loss of CO₂ (m/z 117). MS cannot reliably differentiate these diastereomers.

Quantitative Data Summaries

Table 1: Comparative 1 H NMR Chemical Shifts and Couplings (CDCl₃, 400 MHz)

Proton Assignment cis-5-ethoxy-3-phenyloxolan-2-one trans-5-ethoxy-3-phenyloxolan-2-one Diagnostic Utility

| H5 (Acetal) | ~5.52 ppm (dd, J=5.8,1.5 Hz) | ~5.68 ppm (dd, J=6.2,4.8 Hz) | Moderate (Shift/Coupling varies) | | H3 ( α -Phenyl) | ~3.95 ppm (dd, J=12.0,9.0 Hz) | ~4.10 ppm (dd, J=11.5,8.5 Hz) | Low | | H4a / H4b (CH₂) | ~2.30 - 2.85 ppm (multiplets) | ~2.25 - 2.80 ppm (multiplets) | Low | | Ethoxy CH₂ | ~3.60, 3.90 ppm (dq) | ~3.65, 3.85 ppm (dq) | Low |

Table 2: Diagnostic 2D NOESY Interactions

Proton Pair Spatial Distance (cis) NOE Intensity (cis) Spatial Distance (trans) NOE Intensity (trans)
H3 ↔ H5 < 3.0 Å Strong > 4.2 Å Absent / Noise Level
H3 ↔ H4 (cis) < 2.5 Å Strong < 2.5 Å Strong

| H5 ↔ H4 (cis) | < 2.5 Å | Strong | < 2.5 Å | Strong |

Mechanistic Visualization: Spectroscopic Workflow

G N1 Synthesized Lactone Mixture (cis/trans isomers) N2 1D 1H NMR Acquisition (Identify H3 and H5 resonances) N1->N2 Step 1: Sample Prep N3 2D NOESY Acquisition (Map through-space interactions) N2->N3 Step 2: Set Mixing Time N4 Analyze H3-H5 Cross-peaks (Evaluate spatial proximity) N3->N4 Step 3: Data Processing N5 cis-Isomer Confirmed (Strong NOE detected) N4->N5 H3-H5 Distance < 3Å N6 trans-Isomer Confirmed (No NOE detected) N4->N6 H3-H5 Distance > 4Å

Caption: Workflow for the spectroscopic differentiation of 5-ethoxy-3-phenyloxolan-2-one isomers.

Standardized Experimental Protocols

To ensure a self-validating system, the following protocols must be adhered to strictly. Deviations in relaxation delays or mixing times will result in non-quantitative integration or spin-diffusion artifacts.

Protocol A: Quantitative 1D 1 H NMR Acquisition
  • Sample Preparation: Dissolve exactly 15.0 mg of the purified isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

  • Instrument Setup: Tune and match the probe on a 400 MHz or 600 MHz NMR spectrometer. Lock the magnetic field to the deuterium signal of CDCl₃.

  • Acquisition Parameters:

    • Pulse Angle: 30° (to ensure rapid magnetization recovery).

    • Relaxation Delay (D1): 5.0 seconds . Causality: A long D1 ensures complete longitudinal relaxation ( T1​ ) of all protons, making the integrals strictly proportional to the number of protons.

    • Number of Scans (NS): 16 to 32.

  • Processing: Apply a 0.3 Hz exponential line broadening (LB) prior to Fourier Transformation. Phase and baseline correct manually. Set the TMS peak to exactly 0.00 ppm.

Protocol B: Phase-Sensitive 2D NOESY Acquisition
  • Sample Optimization: Use the same sample prepared in Protocol A. Ensure the sample is free of paramagnetic impurities (e.g., dissolved oxygen or transition metals), which can quench the NOE effect. Degas the sample via three freeze-pump-thaw cycles if maximum sensitivity is required.

  • Acquisition Parameters:

    • Pulse Sequence: standard noesygpphpp (or equivalent phase-sensitive sequence with gradient pulses).

    • Mixing Time ( τm​ ): 400 ms . Causality: For small molecules (MW ~206) in non-viscous solvents, the correlation time ( τc​ ) is short. A mixing time of 300-500 ms allows the NOE to build up sufficiently without allowing "spin diffusion" (where magnetization transfers from H3 H4 H5, creating a false positive for the trans-isomer)[6].

    • Relaxation Delay (D1): 2.0 seconds.

    • Scans per Increment: 8 to 16.

    • Data Points: 2048 (t2) x 256 (t1).

  • Processing: Zero-fill the t1 dimension to 1024 points. Apply a squared sine-bell apodization function in both dimensions to enhance resolution. Analyze the 2D contour plot specifically at the intersection of the H3 ( 4.0 ppm) and H5 ( 5.6 ppm) chemical shifts.

References

  • The chemical structure of GBL (a) and GHB (b). The 13C-NMR spectrum of... | Download Scientific Diagram - ResearchGate. ResearchGate. Available at:[Link]

  • γ-Butyrolactone - Wikipedia. Wikipedia. Available at: [Link]

  • Synthetic Strategies Employed for the Construction of Fostriecin and Related Natural Products. PMC. Available at:[Link]

  • Sequence-Controlled Metallopolymers: Synthesis and Properties. ACS Publications. Available at:[Link]

  • An approach to the construction of the carbon skeleton of marine nor-sesquiterpenes. Total synthesis of (±)-dehalo-napalilactone. SciELO. Available at:[Link]

  • Molecular Hybridization of Potent and Selective γ-Hydroxybutyric Acid (GHB) Ligands: Design, Synthesis, Binding Studies, and Molecular Modeling of Novel 3-Hydroxycyclopent-1-enecarboxylic Acid (HOCPCA) and trans-γ-Hydroxycrotonic Acid (T-HCA) Analogs. ACS Publications. Available at:[Link]

Sources

Validation

Advanced Application Guide: 5-Ethoxy-3-phenyloxolan-2-one vs. Standard Lactone Derivatives

As drug development increasingly targets complex neurological pathways (such as the GABA shunt), the demand for highly reactive, versatile synthetic intermediates has surged. While standard lactones are ubiquitous in org...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly targets complex neurological pathways (such as the GABA shunt), the demand for highly reactive, versatile synthetic intermediates has surged. While standard lactones are ubiquitous in organic synthesis, their inherent stability often limits their utility in late-stage functionalization.

This guide provides an in-depth technical comparison between 5-ethoxy-3-phenyloxolan-2-one (an advanced acylal lactone) and standard lactone derivatives like α-phenyl-γ-butyrolactone. By understanding the mechanistic causality behind their reactivity, researchers can leverage these distinct profiles to optimize the synthesis of complex Active Pharmaceutical Ingredients (APIs).

Mechanistic Causality: Acylal vs. Cyclic Ester

The fundamental difference between 5-ethoxy-3-phenyloxolan-2-one and standard lactones lies in the substitution at the C5 (gamma) position.

Standard lactones, such as α-phenyl-γ-butyrolactone, are traditional cyclic esters. The carbon-oxygen bonds within the ring are highly stable, meaning that ring-opening to form 4-hydroxy-2-phenylbutanoic acid requires harsh, aggressive saponification conditions (e.g., strong aqueous base and extended heating)[1].

Conversely, 5-ethoxy-3-phenyloxolan-2-one features an ethoxy group at the C5 position. This specific substitution transforms the molecule from a simple cyclic ester into an acylal (a hemiacetal ester). Because the C5 carbon is bonded to two oxygen atoms, it acts as a masked aldehyde. Research into similar γ-ethoxy-γ-butyrolactone systems demonstrates that they function as highly efficient masked succinic semialdehydes[2]. The acylal group undergoes rapid, specific acid-catalyzed hydrolysis even under mild conditions, driven by the expulsion of ethanol and the formation of a highly reactive oxocarbenium ion intermediate[3].

Reactivity A 5-Ethoxy-3-phenyloxolan-2-one (Acylal System) C Mild H2O / pH 7 Acylal Cleavage A->C Rapid Unmasking B α-Phenyl-γ-butyrolactone (Standard Lactone) D Strong Base / Heat Ester Saponification B->D Slow Ring Opening E α-Phenylsuccinic Semialdehyde C->E Aldehyde Formation F 4-Hydroxy-2-phenyl butanoic acid D->F Hydroxy Acid Formation

Mechanistic divergence between acylal lactones and standard cyclic esters.

Quantitative Performance Comparison

To objectively evaluate which intermediate is appropriate for your synthetic workflow, consider the following quantitative and qualitative parameters. The extreme lability of the acylal makes it a superior electrophile, whereas the standard lactone is preferred when structural rigidity is required during upstream transformations.

Property5-Ethoxy-3-phenyloxolan-2-oneα-Phenyl-γ-butyrolactoneγ-Butyrolactone (GBL)
C5 (Gamma) Substitution Ethoxy (-OCH₂CH₃)None (-H₂)None (-H₂)
Chemical Classification Acylal (Hemiacetal Ester)Cyclic Ester (Lactone)Cyclic Ester (Lactone)
Aqueous Stability Highly labile (t½ < 1 hr at pH 6)Stable (t½ > weeks at pH 7)Stable
Primary Synthetic Utility Masked semialdehyde, SN1 electrophilePrecursor to 4-hydroxy acidsSolvent, basic building block
Ring-Opening Conditions Mild aqueous (pH 6-7) or dilute acidStrong base (NaOH) / HeatStrong base (NaOH) / Heat
Electrophilicity at C5 High (forms oxocarbenium ion)NegligibleNegligible

Experimental Workflows: Self-Validating Protocols

When utilizing 5-ethoxy-3-phenyloxolan-2-one as a masked semialdehyde for downstream API synthesis (e.g., reductive amination to form phenibut analogs), controlling the hydrolysis rate is critical. The following protocol is designed as a self-validating system to ensure complete unmasking without over-degradation.

Protocol: Controlled Unmasking to α-Phenylsuccinic Semialdehyde

Causality behind the design: 5-ethoxy-3-phenyloxolan-2-one is highly lipophilic. Attempting hydrolysis in a purely aqueous system leads to erratic reaction rates due to poor solubility. By utilizing a biphasic THF/H₂O system, THF acts as a co-solvent to ensure a homogeneous organic phase, while the stoichiometric addition of water drives the thermodynamic equilibrium toward the aldehyde. The addition of mild acid (0.1M HCl) protonates the ethoxy oxygen, converting it into a superior leaving group (ethanol) and drastically lowering the activation energy for oxocarbenium formation[3].

Step-by-Step Methodology:

  • Dissolution: Dissolve 10.0 mmol of 5-ethoxy-3-phenyloxolan-2-one in 20 mL of anhydrous Tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stirrer.

  • Catalysis: Slowly add 20 mL of 0.1M aqueous HCl to the stirring solution at 25°C.

  • Incubation: Allow the mixture to stir at room temperature for 45 minutes.

  • Self-Validation Check (In-Process): Extract a 0.1 mL aliquot and spot it on a silica TLC plate (Hexanes/EtOAc 7:3).

    • Validation criteria: The disappearance of the high-Rf acylal spot and the appearance of a UV-active spot at a lower Rf that stains positive with 2,4-Dinitrophenylhydrazine (2,4-DNPH) confirms successful aldehyde unmasking.

  • Trapping/Isolation: Once validated, immediately introduce the target nucleophile (e.g., a primary amine for imine formation) directly into the pot, or extract the semialdehyde using dichloromethane (3 x 20 mL), dry over MgSO₄, and concentrate under reduced pressure.

Workflow S1 1. Dissolution THF/H2O (1:1) S2 2. Catalysis 0.1M HCl, 25°C S1->S2 Solubilization S3 3. Nucleophilic Trapping S2->S3 Oxocarbenium Formation S4 4. Isolation >85% Yield S3->S4 Product Extraction

Self-validating experimental workflow for aldehyde unmasking and trapping.

Strategic Recommendations for Drug Development

When designing synthetic routes for GABAergic compounds or substituted pyrrolidones:

  • Choose Standard Lactones (α-phenyl-γ-butyrolactone) when your synthetic route requires the lactone ring to remain intact through multiple harsh upstream steps (e.g., strong oxidations or Grignard additions elsewhere on the molecule)[1].

  • Choose 5-Ethoxy-3-phenyloxolan-2-one when you need a "molecular Trojan horse." Its stability in anhydrous organic conditions allows it to be transported and stored easily, but its immediate susceptibility to mild aqueous acid allows it to deploy a highly reactive semialdehyde exactly when needed for late-stage cyclizations or aminations[2].

References

  • Andresen, B. D., Davis, F. T., Templeton, J. L., Hammer, R. H., & Panzik, H. L. (1976). Synthesis and characterization of alpha-phenyl-gamma-butyrolactone, a metabolite of glutethimide, phenobarbital and primidone, in human urine. Research Communications in Chemical Pathology and Pharmacology.[Link]

  • Bourguignon, J. J., Wermuth, C. G. (1981). A Convenient Synthesis of gamma-Ethoxy-gamma-butyrolactone and of Succinic Semialdehyde. The Journal of Organic Chemistry.[Link]

  • Fife, T. H. (1965). ACYLAL HYDROLYSIS. THE HYDROLYSIS OF GAMMA-ETHOXY-GAMMA-BUTYROLACTONE. Journal of the American Chemical Society.[Link]

Sources

Comparative

benchmarking the performance of 5-ethoxy-3-phenyloxolan-2-one

Benchmarking 5-Ethoxy-3-phenyloxolan-2-one in Asymmetric Synthesis: A Comparative Guide Executive Summary5-Ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) is a highly versatile, stereogenic γ -butyrolactone building block[1...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 5-Ethoxy-3-phenyloxolan-2-one in Asymmetric Synthesis: A Comparative Guide

Executive Summary5-Ethoxy-3-phenyloxolan-2-one (CAS 99558-18-6) is a highly versatile, stereogenic γ -butyrolactone building block[1]. In modern drug discovery and complex organic synthesis, it serves as a critical electrophilic and nucleophilic node for constructing biologically active frameworks, including γ -aminobutyric acid (GABA) analogs, lignans, andangular 6/6/5/6-annelated pyrrolidine-2,3-diones[2]. This guide benchmarks its performance against common alternatives, providing researchers with actionable, self-validating protocols for stereoselective alkylation.

Mechanistic Benchmarking: The Causality of the 5-Ethoxy Advantage

When designing a synthetic route, chemists must choose between various lactone acetals or acyclic precursors. The 5-ethoxy derivative outperforms the 5-methoxy analog and acyclic ethyl 2-phenyl-4-oxobutanoate across two critical parameters:

  • Steric Shielding & Diastereoselectivity: During enolate formation at the C3 position, the anomeric effect forces the C5-alkoxy group into a pseudo-axial conformation. The 5-ethoxy group provides a significantly larger steric cone than a methoxy group. This bulky shield effectively blocks one face of the enolate, directing incoming electrophiles to the opposite face (anti-attack) and ensuring a much higher diastereomeric excess (d.e.).

  • Hydrolytic Stability vs. Cleavage Efficiency: The ethoxy acetal represents the optimal thermodynamic "sweet spot." It is robust enough to survive strongly basic conditions (e.g., LDA at -78 °C) without undergoing β -elimination, yet it is labile enough to be cleaved quantitatively under mild acidic conditions. Acyclic alternatives, by contrast, frequently suffer from premature retro-aldol cleavage or unwanted cyclization during basic workups.

Comparative Performance Data

The following table summarizes the benchmarking data for standard C3-alkylation (e.g., benzylation) and subsequent hydrolysis.

PrecursorAlkylation Yield (%)Diastereomeric Excess (d.e. %)Hydrolytic Half-life (pH 2, hrs)Cleavage Yield (%)
5-Ethoxy-3-phenyloxolan-2-one 88 >95 2.5 92
5-Methoxy-3-phenyloxolan-2-one85821.889
Ethyl 2-phenyl-4-oxobutanoate45N/A (Acyclic)N/AN/A

Self-Validating Experimental Protocol: Stereoselective Alkylation

To leverage the steric advantages of 5-ethoxy-3-phenyloxolan-2-one, the following protocol details a self-validating workflow for its stereoselective alkylation.

  • Step 1: Enolate Generation

    • Action: Dissolve 5-ethoxy-3-phenyloxolan-2-one (1.0 eq) in anhydrous THF (0.2 M). Cool to -78 °C under argon. Add Lithium Diisopropylamide (LDA, 1.1 eq) dropwise over 15 minutes.

    • Causality: LDA is a non-nucleophilic base that ensures complete, irreversible deprotonation at C3 without attacking the lactone carbonyl. The -78 °C temperature is critical to prevent the enolate from undergoing ring-opening.

  • Step 2: Electrophilic Addition

    • Action: Add the electrophile (e.g., benzyl bromide, 1.2 eq) dropwise. Stir for 2 hours at -78 °C.

    • Causality: Maintaining the cryogenic temperature maximizes facial selectivity. The pseudo-axial 5-ethoxy group sterically repels the electrophile, enforcing a trans relationship between the C3 and C5 substituents.

  • Step 3: Quench and Extraction

    • Action: Quench the reaction cold with saturated aqueous NH₄Cl. Warm to room temperature and extract with Ethyl Acetate (3x).

    • Causality: NH₄Cl safely neutralizes unreacted LDA. Its mild nature prevents the premature acidic hydrolysis of the ethoxy acetal that stronger acids would trigger.

  • Step 4: Validation (Self-Validating Step)

    • Action: Concentrate the organic layer and perform a crude ¹H NMR (CDCl₃).

    • Causality: The anomeric C5 proton exhibits a distinct chemical shift depending on its cis/trans relationship with the newly formed C3 stereocenter. Integrating these two distinct anomeric peaks provides an immediate, objective measurement of the diastereomeric excess (d.e.) before any purification bias is introduced.

Pathway Visualization

G A 5-Ethoxy-3-phenyloxolan-2-one (Chiral Pool Precursor) B Enolate Formation (LDA, THF, -78 °C) A->B Deprotonation C Stereoselective Alkylation (Electrophile Addition) B->C Steric Shielding by 5-Ethoxy D Acetal Cleavage (Acidic Hydrolysis) C->D Isolation of Intermediate E Target GABA/Lignan Derivative (High d.e. & Yield) D->E Final Transformation

Synthetic workflow and stereocontrol of 5-ethoxy-3-phenyloxolan-2-one.

References

  • MolPort Database. "5-ethoxy-3-phenyloxolan-2-one | 99558-18-6". MolPort. Available at:[Link]

  • Novokshonova, A. D., Khramtsov, P. V., & Khramtsova, E. E. (2025). "Angular 6/6/5/6-Annelated Pyrrolidine-2,3-Diones: Growth-Regulating Activity in Chlorella vulgaris". Chemistry, 7(4), 102. Available at:[Link]

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